(E)-4-((3-(pyridin-3-yl)acrylaMido)Methyl)benzoic acid

• CAS: 219964-34-8

Core Science & Biosynthesis

The Critical Role of (E)-4-((3-(pyridin-3-yl)acrylamido)methyl)benzoic Acid in the Optimized Synthesis of Tucidinostat (Chidamide)

Executive Summary

Tucidinostat (Chidamide) is a pioneering, orally bioavailable histone deacetylase (HDAC) inhibitor. While its clinical efficacy in hematological and solid malignancies is well-documented, the scalable manufacturing of its Active Pharmaceutical Ingredient (API) presents unique chemical challenges. This technical whitepaper explores the structural and synthetic significance of the core intermediate (E)-4-((3-(pyridin-3-yl)acrylamido)methyl)benzoic acid (referred to as A-3 ). By transitioning from traditional N,N'-carbonyldiimidazole (CDI) coupling to an optimized HBTU-mediated route, researchers have established a self-validating, high-yield synthetic protocol that ensures >99.7% API purity.

Introduction: Tucidinostat and the HDAC Inhibition Mechanism

Tucidinostat is a subtype-selective epigenetic modulator that specifically targets Class I (HDAC1, HDAC2, HDAC3) and Class IIb (HDAC10) enzymes[]. By inhibiting these targets, Tucidinostat prevents the deacetylation of histone proteins (H3/H4), leading to chromatin relaxation. This epigenetic shift reactivates the transcription of tumor suppressor genes (such as p21) and drives tumor cell apoptosis and differentiation[][2].

Fig 1: Mechanism of action of Tucidinostat via HDAC inhibition and chromatin relaxation.

Pharmacophoric Assembly: The Structural Logic of Intermediate A-3

The molecular architecture of benzamide-class HDAC inhibitors requires three distinct domains:

• Surface Recognition Domain (Cap): Interacts with the rim of the HDAC active site.

• Hydrophobic Linker: Spans the narrow channel of the enzyme.

• Zinc-Binding Group (ZBG): Chelates the catalytic Zn²⁺ ion at the bottom of the pocket.

In the synthesis of Tucidinostat, the intermediate (E)-4-((3-(pyridin-3-yl)acrylamido)methyl)benzoic acid (A-3) serves as the pre-assembled Cap and Linker[3]. The pyridine-3-yl-acrylamide moiety acts as the surface recognition cap, while the methylbenzoic acid functions as the rigid hydrophobic linker. The final synthetic step requires coupling A-3 with 4-fluorobenzene-1,2-diamine to attach the critical ZBG[3][4].

Evolution of the Synthetic Route: Overcoming CDI Limitations

The original discovery route for Tucidinostat relied heavily on N,N'-carbonyldiimidazole (CDI) to activate the carboxylic acids for amide bond formation[2]. While functional for early-stage discovery, CDI-mediated coupling is highly moisture-sensitive, requires strictly anhydrous conditions, and often results in complex side reactions that lower the overall yield (historically ~28-38%)[2][4].

To achieve commercial scalability, pharmaceutical chemists optimized the route by replacing CDI with HBTU (O-(benzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate)[4][5]. HBTU forms a stable active OBt-ester intermediate that reacts cleanly with amines at room temperature. This shift eliminated the need for harsh conditions, simplified purification, and boosted the final yield to over 80%[4][].

Quantitative Comparison of Coupling Strategies

Parameter	CDI-Mediated Discovery Route[2]	HBTU-Mediated Optimized Route[4][]
Coupling Agent	N,N'-carbonyldiimidazole (CDI)	HBTU
Reaction Conditions	Harsh, requires strictly anhydrous environments	Mild, room temperature
Moisture Sensitivity	High (CDI rapidly decomposes in water)	Low
Reagent Handling	Unstable intermediate, complex gas evolution (CO₂)	Stable active ester, easy to handle
Overall Yield	~28% – 38%	>80%
Final API Purity	Requires complex chromatographic purification	Up to 99.76% (via simple recrystallization)

Experimental Protocols: HBTU-Mediated Synthesis

Fig 2: Optimized HBTU-mediated synthetic workflow for Tucidinostat via the A-3 intermediate.

Protocol 1: Preparation of Intermediate A-3

Causality & Logic: The synthesis begins with (E)-3-(pyridin-3-yl)acrylic acid (A-2), generated via Knoevenagel condensation[3]. HBTU activates the carboxylic acid of A-2. Triethylamine (TEA) is added as a non-nucleophilic base to prevent the protonation of the incoming amine nucleophile. Because A-3 contains both a basic pyridine ring and an acidic carboxyl group, adjusting the final pH to exactly 6 brings the molecule to its isoelectric point, ensuring maximum precipitation and self-purification[].

Step-by-Step Methodology:

• Activation: Dissolve 50 mmol (7.45 g) of (E)-3-(pyridin-3-yl)acrylic acid (A-2) in DMF and cool to 0°C. Add 50 mmol (18.95 g) of HBTU and 100 mmol (10.1 g) of TEA dropwise[].

• Ester Formation: Stir the solution for 1 hour at room temperature to ensure complete formation of the active OBt-ester[].

• Coupling: Prepare a solution of 4-(aminomethyl)benzoic acid in 50 mL of 1 mol/L NaOH. Add this dropwise to the activated A-2 mixture[].

• Propagation: Agitate the mixture for an additional 4 hours at room temperature, monitoring consumption of A-2 via Thin-Layer Chromatography (TLC)[].

• Isolation: Once complete, carefully adjust the pH of the solution to 6 using concentrated hydrochloric acid. A white solid (A-3) will precipitate[].

• Validation: Filter and dry the solid. Expected yield is ~78% (11.0 g) with an HPLC purity of >99.7%[].

Protocol 2: Final Assembly of Tucidinostat (Chidamide)

Causality & Logic: The final step attaches the Zinc-Binding Group. Regioselectivity is critical here, as 4-fluorobenzene-1,2-diamine possesses two competing amino groups. Under HBTU/TEA conditions, the coupling proceeds cleanly at room temperature to yield the correct isomer. Quenching with water forces the hydrophobic API out of the DMF solution, allowing for straightforward recovery[][].

Step-by-Step Methodology:

• Reaction Setup: In 5 mL of DMF, dissolve 1 mmol (0.282 g) of the A-3 intermediate, 1.1 mmol (0.139 g) of 4-fluorobenzene-1,2-diamine, and 1.2 mmol (0.455 g) of HBTU[][].

• Base Addition: Add TEA dropwise to maintain a basic environment, driving the coupling reaction[][].

• Agitation: Stir the mixture at room temperature for 4 hours. Monitor via TLC until A-3 is fully consumed[][].

• Precipitation: Quench the reaction by adding purified water, which induces the precipitation of crude Tucidinostat as a white solid[][].

• Filtration & Washing: Separate the solid using Büchner funnel filtration. Wash sequentially with saturated sodium bicarbonate, saturated sodium chloride, and water to remove unreacted diamine and HBTU byproducts[].

• Recrystallization: Recrystallize the crude product from 95% ethanol to achieve pharmaceutical-grade purity[].

• Validation: Expected yield is ~82% (0.32 g) with an HPLC purity of 99.76%[][].

Analytical Validation & Crystallographic Resolution

Historically, the presence of two amino groups on the 4-fluorobenzene-1,2-diamine precursor led to widespread structural misassignments in patents and literature, with many incorrectly identifying Tucidinostat as the 5-fluoro isomer[3][5].

To definitively validate the HBTU-mediated synthetic output, researchers subjected the recrystallized product to single-crystal X-ray diffraction (CuKα radiation)[4]. The crystallographic data confirmed a monoclinic crystal system and established the absolute configuration as (E)-N-(2-amino-4-fluorophenyl)-4-((3-(pyridin-3-yl)acrylamido)methyl)benzamide [4][5]. Furthermore, the crystal packing revealed an extensive intermolecular hydrogen-bonding network (six adjacent molecules per unit), which explains the remarkable physical stability of the highly pure API generated via this optimized route[4].

References

• Han, B., Peng, X.-Y., Gong, Y.-Q., Zhong, J.-L., & Zhang, Q.-W. (2023). Synthesis and Crystal Structure Analysis of Histone Deacetylase Inhibitor Chidamide. Pharmaceutical Fronts, 05(02), e91-e100.[Link][3][4][5]

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An In-Depth Technical Guide on the Material Safety Data Sheet (MSDS) and Toxicity for (E)-4-((3-(pyridin-3-yl)acrylamido)methyl)benzoic acid

For Researchers, Scientists, and Drug Development Professionals

Preamble: Navigating the Unknowns of a Novel Chemical Entity

In the realm of drug discovery and chemical research, we often encounter novel molecules with limited published safety and toxicity data. (E)-4-((3-(pyridin-3-yl)acrylamido)methyl)benzoic acid, a compound with potential applications in various research fields, including as an antineoplastic agent, is one such entity.[1] This guide is structured to provide not only the available information on this compound but also to offer a robust framework for its safe handling and the systematic evaluation of its toxicological profile. As seasoned researchers, our expertise lies not just in interpreting existing data, but in establishing rigorous protocols to generate new, reliable data where none exists. This document, therefore, serves a dual purpose: a summary of the known and a roadmap for exploring the unknown.

Compound Identification and Physicochemical Properties

A clear understanding of a compound's identity and basic properties is the foundation of any safety and toxicological assessment.

Property	Value	Source
Chemical Name	(E)-4-((3-(pyridin-3-yl)acrylamido)methyl)benzoic acid	[2][3]
CAS Number	219964-34-8	[2][3]
Molecular Formula	C16H14N2O3	[1][3][4]
Molecular Weight	282.29 g/mol	[1][2]
Purity	Typically ≥95% for research-grade material	[2]
Synonyms	4-[[[1-Oxo-3-(3-pyridinyl)-2-propen-1-yl]amino]methyl]-benzoic Acid	[4]

Note: This compound is intended for laboratory and research use only and is not for human or household use.[4]

Material Safety Data Sheet (MSDS) and Hazard Analysis: An Inferential Approach

Inferred Potential Hazards based on Structural Analogs:

• Skin Corrosion/Irritation: Benzoic acid derivatives can cause skin irritation.[5][6] Prolonged or repeated contact should be avoided.

• Serious Eye Damage/Irritation: Compounds of this class are often irritating to the eyes, with the potential for serious damage.[5][6][7]

• Respiratory Irritation: Inhalation of dust or aerosols may cause respiratory tract irritation.[5][8]

• Harmful if Swallowed: Ingestion may be harmful.[5]

Recommended Personal Protective Equipment (PPE) and Handling Procedures

The following protocols are based on a cautious approach, assuming the compound presents the hazards identified in its structural analogs.

• Ventilation: Handle in a well-ventilated area, preferably within a chemical fume hood.[9]

• Eye Protection: Wear chemical safety goggles or a face shield that complies with OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[7]

• Skin and Body Protection: Wear a lab coat and appropriate chemical-resistant gloves (e.g., nitrile).[8] Inspect gloves before use and dispose of them in accordance with good laboratory practices.[8]

• Respiratory Protection: If dust is generated and engineering controls are insufficient, use a NIOSH/MSHA or European Standard EN 149 approved respirator.[7]

• Hygiene Measures: Wash hands thoroughly after handling.[5] Do not eat, drink, or smoke in the laboratory.[6]

Caption: A logical workflow for the safe handling of novel chemical compounds.

Toxicological Profile: A Proposed Assessment Strategy

In the absence of specific toxicity data for (E)-4-((3-(pyridin-3-yl)acrylamido)methyl)benzoic acid, a systematic toxicological evaluation is imperative before its use in biological systems. The following is a recommended, field-proven strategy for assessing the cytotoxicity of a novel compound.

In Vitro Cytotoxicity Assessment

The initial step is to determine the compound's effect on cell viability using cultured cell lines. A standard and robust method is the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.

Rationale for Experimental Choices:

• Cell Line Selection: The choice of cell lines should be relevant to the compound's potential application. For an "antineoplastic" agent, a panel of cancer cell lines (e.g., HeLa, A549, MCF-7) and a non-cancerous control cell line (e.g., HEK293, fibroblasts) should be used. This allows for the assessment of both anti-cancer activity and general cytotoxicity.

• Dose-Response and Time-Course: A dose-response study over a wide range of concentrations is essential to determine the IC50 (half-maximal inhibitory concentration). A time-course experiment (e.g., 24, 48, 72 hours of exposure) will reveal if the cytotoxic effects are time-dependent.

Caption: A standard workflow for determining the in vitro cytotoxicity of a novel compound.

Experimental Protocols

Protocol: MTT Assay for In Vitro Cytotoxicity

Objective: To determine the IC50 value of (E)-4-((3-(pyridin-3-yl)acrylamido)methyl)benzoic acid in a selected cell line.

Materials:

• Target cell line(s)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• 96-well cell culture plates

• (E)-4-((3-(pyridin-3-yl)acrylamido)methyl)benzoic acid

• DMSO (for dissolving the compound)

• MTT reagent (5 mg/mL in PBS)

• Solubilization buffer (e.g., 10% SDS in 0.01 M HCl)

• Microplate reader

Procedure:

• Cell Seeding:

  • Trypsinize and count the cells.

  • Seed 5,000-10,000 cells per well in 100 µL of complete medium in a 96-well plate.

  • Incubate overnight at 37°C, 5% CO2 to allow for cell attachment.

• Compound Preparation and Treatment:

  • Prepare a stock solution of the compound (e.g., 10 mM in DMSO).

  • Perform serial dilutions of the stock solution in complete medium to achieve the desired final concentrations (e.g., 0.1, 1, 10, 50, 100 µM). Include a vehicle control (medium with the highest concentration of DMSO used).

  • Remove the old medium from the cells and add 100 µL of the diluted compound solutions to the respective wells.

• Incubation:

  • Incubate the plate for the desired time period (e.g., 24, 48, or 72 hours) at 37°C, 5% CO2.

• MTT Assay:

  • Add 20 µL of MTT reagent to each well.

  • Incubate for 3-4 hours at 37°C, allowing viable cells to metabolize MTT into formazan crystals.

  • Carefully remove the medium and add 100 µL of solubilization buffer to each well to dissolve the formazan crystals.

  • Incubate for at least 2 hours at 37°C (or overnight at room temperature) with gentle shaking.

• Data Acquisition and Analysis:

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

  • Plot the percentage of viability against the log of the compound concentration and determine the IC50 value using non-linear regression analysis.

Conclusion and Future Directions

(E)-4-((3-(pyridin-3-yl)acrylamido)methyl)benzoic acid is a compound of research interest for which specific safety and toxicity data are not yet widely available. This guide provides a framework for its safe handling based on the known hazards of its structural analogs and outlines a standard, robust methodology for its initial toxicological assessment. The generation of empirical data through systematic studies, such as the in vitro cytotoxicity assay described, is a critical next step for any researcher intending to utilize this compound in biological systems. This approach ensures both the safety of the researcher and the integrity of the scientific findings.

References

• (E)-4-((3-(pyridin-3-yl)acrylaMido)Methyl)benzoic acid - NextSDS. (n.d.). Retrieved from [Link]

• E-4-((3-(Pyridin-3-yl)acrylamido)methyl)benzoic Acid, TRC - Fisher Scientific. (n.d.). Retrieved from [Link]

• MSDS of 4-Pyridin-3-yl-Benzoic Acid - Capot Chemical. (2015, December 22). Retrieved from [Link]

• 4-Pyridin-3-yl-benzoic acid | C12H9NO2 | CID 1515244 - PubChem. (n.d.). Retrieved from [Link]

• Methyl 4-methyl-3-((4-(pyridin-3-yl)pyrimidin-2-yl)amino)benzoate - PubChem. (n.d.). Retrieved from [Link]

• (E)-4-{[(Pyridin-4-ylmethylidene)amino]methyl}benzoic acid - PMC - NIH. (n.d.). Retrieved from [Link]

• (PDF) (E)-4-{[(Pyridin-4-ylmethylidene)amino]methyl}benzoic acid - ResearchGate. (n.d.). Retrieved from [Link]

• CN105801559A - Preparing method for 4-methyl-3-[[4-(3-pyridyl)-2-pyrimidyl]amidogen]ethyl benzoate - Google Patents. (n.d.).

• Synthesis, characterization and supramolecular analysis for (E)-3-(pyridin-4-yl)acrylic acid. (n.d.). Retrieved from [Link]

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Discovery and Historical Synthesis of (E)-4-((3-(pyridin-3-yl)acrylamido)methyl)benzoic acid: A Cornerstone Intermediate in Epigenetic Therapeutics

Executive Summary

(E)-4-((3-(pyridin-3-yl)acrylamido)methyl)benzoic acid (CAS: 219964-34-8) is a highly specialized organic intermediate that serves as the critical structural backbone for the synthesis of Chidamide (Tucidinostat)[1][2]. Chidamide is a first-in-class, orally bioavailable, subtype-selective histone deacetylase (HDAC) inhibitor discovered and developed by Chipscreen Biosciences[3]. This whitepaper provides an in-depth technical analysis of the discovery context, the evolution of its synthetic pathways, and the rigorous experimental protocols required to synthesize this pivotal molecule.

The Discovery Context & Structural Rationale

In the early 2000s, Shenzhen Chipscreen Biosciences utilized a proprietary chemical genomics-based approach to discover novel epigenetic modulators for oncology[4]. The goal was to overcome the broad toxicity associated with pan-HDAC inhibitors by designing a molecule that selectively targeted Class I (HDAC1, 2, 3) and Class IIb (HDAC10) enzymes[3][5].

The structural architecture of an HDAC inhibitor typically requires three pharmacophoric elements:

• A Surface Recognition Cap Group: To interact with the rim of the HDAC catalytic pocket.

• A Hydrophobic Linker: To traverse the narrow channel of the enzyme.

• A Zinc-Binding Group (ZBG): To chelate the catalytic zinc ion at the bottom of the pocket.

(E)-4-((3-(pyridin-3-yl)acrylamido)methyl)benzoic acid was rationally designed to fulfill the first two requirements. The pyridine ring serves as the surface recognition cap, interacting favorably with the amino acid residues at the entrance of the HDAC pocket. The rigid acrylamide moiety acts as the linker, while the benzoic acid provides the necessary functional handle to attach the zinc-binding 4-fluoro-1,2-phenylenediamine group in the final active pharmaceutical ingredient (API)[1][2].

Historical Synthesis & Process Evolution

The synthesis of this intermediate has evolved from a discovery-scale methodology to an optimized, scalable commercial process.

The Original Discovery Route (CDI-Mediated)

The initial scalable synthetic approach closely followed the discovery route patented by Chipscreen. The sequence began with the Knoevenagel condensation of commercial nicotinaldehyde and malonic acid in a mixture of pyridine and piperidine to yield (E)-3-(pyridin-3-yl)acrylic acid[1][6].

To form the target intermediate, the acrylic acid was activated using N,N'-carbonyldiimidazole (CDI) , followed by a reaction with 4-(aminomethyl)benzoic acid under basic conditions. While this afforded the target amide in an 82% yield, CDI is highly moisture-sensitive[1]. Trace water in the reaction matrix led to the rapid hydrolysis of the activated intermediate, and the final downstream API synthesized via this route often suffered from lower purity (approximately 95%), containing unacceptably high levels of regioisomeric impurities and residual solvents[7].

Process Optimization (HBTU-Mediated)

To resolve the limitations of the CDI route, process chemists optimized the synthesis by replacing CDI with HBTU (2-(1H-benzotriazol-1-yl)-1,1,3,3-tetramethyluronium hexafluorophosphate)[2]. HBTU forms a highly stable benzotriazole active ester that is significantly more resistant to aqueous hydrolysis. This optimization not only improved the yield of the intermediate but also allowed the final API (Chidamide) to achieve a remarkable purity of up to 99.76%, making it suitable for stringent clinical and commercial regulatory standards[2].

Caption: Synthetic pathway of (E)-4-((3-(pyridin-3-yl)acrylamido)methyl)benzoic acid and Chidamide.

Quantitative Data: Route Comparison

The transition from the discovery route to the optimized manufacturing route is summarized below. The data highlights the causality between reagent selection and final product integrity.

Parameter	Original Discovery Route	Optimized Process	Causality / Chemical Impact
Coupling Agent	N,N'-Carbonyldiimidazole (CDI)[1]	HBTU[2]	HBTU forms a more stable active ester intermediate.
Moisture Sensitivity	High	Low to Moderate	CDI rapidly hydrolyzes; HBTU tolerates trace moisture.
Intermediate Yield	~82%	>90%	Reduced side reactions and hydrolysis improve overall yield.
Final API Purity	~95% (Prone to isomer impurities)[7]	Up to 99.76%[2]	A cleaner intermediate profile translates directly to higher API purity.

Experimental Protocol: Optimized Synthesis Workflow

The following step-by-step methodology details the optimized HBTU-mediated synthesis of (E)-4-((3-(pyridin-3-yl)acrylamido)methyl)benzoic acid. This protocol is designed as a self-validating system, ensuring high fidelity and reproducibility.

Step 1: Activation of the Carboxylic Acid

• Procedure: Dissolve 1.0 equivalent of (E)-3-(pyridin-3-yl)acrylic acid in anhydrous N,N-Dimethylformamide (DMF). Add 1.2 equivalents of HBTU and 2.5 equivalents of N,N-Diisopropylethylamine (DIPEA). Stir the mixture at 0–5 °C for 30 minutes.

• Causality & Logic: DMF is selected for its high dielectric constant, which effectively solubilizes the polar organic precursors. DIPEA acts as a non-nucleophilic base; it deprotonates the carboxylic acid without competing as a nucleophile, facilitating the attack on HBTU to form the active ester. The low temperature prevents thermal degradation of the active ester.

Step 2: Amide Bond Formation

• Procedure: Slowly introduce 1.05 equivalents of 4-(aminomethyl)benzoic acid to the reaction mixture. Allow the reaction to warm to room temperature and stir for 4–6 hours under an inert nitrogen atmosphere.

• Causality & Logic: The primary amine of 4-(aminomethyl)benzoic acid nucleophilically attacks the HBTU-activated ester. A slight excess of the amine ensures complete consumption of the activated acid. The reaction is kept at room temperature to minimize potential side reactions at the unprotected benzoic acid moiety.

Step 3: Isolation and Purification

• Procedure: Quench the reaction by pouring the mixture into a 5-fold volume of ice-cold distilled water. Carefully adjust the pH to approximately 4.5 using 1M dilute hydrochloric acid (HCl). Filter the resulting white-to-off-white precipitate, wash sequentially with cold water and cold ethanol, and dry under vacuum at 50 °C for 12 hours.

• Causality & Logic: The target molecule is amphoteric, containing a basic pyridine nitrogen and an acidic benzoic acid group. Adjusting the pH to its isoelectric point (~pH 4.5) neutralizes the molecular charge, drastically reducing its solubility in the aqueous-DMF mixture and driving crystallization. Washing with cold ethanol removes residual DMF and DIPEA salts without dissolving the product. Vacuum drying ensures the complete removal of trapped moisture, which is critical for the subsequent moisture-sensitive coupling step to form Chidamide[7].

Downstream Biological Application

Once (E)-4-((3-(pyridin-3-yl)acrylamido)methyl)benzoic acid is converted into Chidamide, the molecule exerts profound epigenetic effects. By inhibiting HDAC1, 2, 3, and 10, the drug prevents the deacetylation of histones. This leads to an accumulation of acetylated histones, causing chromatin relaxation and the transcriptional activation of tumor suppressor genes such as p21 and Bim, ultimately inducing cell cycle arrest and apoptosis in malignant cells[5][8].

Caption: Mechanism of action for Chidamide following its synthesis from the target intermediate.

References

• [1] Cas 743420-02-2, Chidamide - LookChem. LookChem. Available at:[Link]

• [6] Tucidinostat, Chidamide - New Drug Approvals. New Drug Approvals. Available at:[Link]

• [5] Chidamide, a subtype-selective histone deacetylase inhibitor, enhances Bortezomib effects in multiple myeloma therapy. Journal of Cancer. Available at:[Link]

• [3] Chidamide | New Drug Approvals. New Drug Approvals. Available at:[Link]

• [4] HUYA Bioscience Licenses Chidamide Cancer Compound from Chipscreen Biosciences. HUYA Bioscience. Available at:[Link]

• [8] Report on the Deliberation Results June 1, 2021 Pharmaceutical Evaluation Division - PMDA. PMDA. Available at:[Link]

• [7] US20150299126A1 - Crystal form of chidamide, preparation method and use thereof. Google Patents. Available at:

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• 4. HUYA Bioscience Licenses Chidamide Cancer Compound from Chipscreen Biosciences - HUYABIO International [huyabio.com]
• 5. Chidamide, a subtype-selective histone deacetylase inhibitor, enhances Bortezomib effects in multiple myeloma therapy [jcancer.org]
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Protocols & Analytical Methods

Application Notes and Protocols for the In Vitro Characterization of (E)-4-((3-(pyridin-3-yl)acrylamido)methyl)benzoic acid

A Foundational Guide for the Initial In Vitro Evaluation of a Novel Small Molecule

As a Senior Application Scientist, this guide provides a comprehensive framework for researchers, scientists, and drug development professionals to conduct the initial in vitro evaluation of the novel compound, (E)-4-((3-(pyridin-3-yl)acrylamido)methyl)benzoic acid. Given the nascent understanding of this specific molecule, this document emphasizes a logical, tiered approach to systematically characterize its biological activity, moving from broad, cell-based assessments to more defined, target-specific assays.

The causality behind each experimental choice is detailed, ensuring that the generated data is robust and interpretable. This guide is designed to be a self-validating system, where the results from one tier of experiments inform the design of the next.

PART 1: Compound Handling and Preparation: The Foundation of Reliable Data

The integrity of in vitro assay results is fundamentally dependent on the proper handling and preparation of the test compound.[1] Inconsistencies in solubility and stability can lead to erroneous and irreproducible findings.[2]

Physicochemical Properties

Property	Value	Source
CAS Number	219964-34-8	[3]
Molecular Formula	C16H14N2O3	[4]
Molecular Weight	282.30 g/mol	[3]

Solubility Testing and Stock Solution Preparation

Rationale: The choice of solvent is critical as it can be toxic to cells or interfere with assay components.[1] It is imperative to determine the optimal solvent and concentration for creating a stable stock solution.

Protocol:

• Initial Solvent Screening: Test the solubility of (E)-4-((3-(pyridin-3-yl)acrylamido)methyl)benzoic acid in a panel of common, cell-culture compatible solvents (e.g., DMSO, ethanol).

• Visual Inspection: Start with a high concentration (e.g., 10 mM) and visually inspect for precipitation.

• Serial Dilution: If precipitation occurs, perform serial dilutions to determine the highest soluble concentration.

• Stock Solution Preparation: Prepare a 10 mM stock solution in 100% DMSO.

• Aliquoting and Storage: Aliquot the stock solution into single-use volumes to minimize freeze-thaw cycles and store at -20°C or -80°C, protected from light.

PART 2: Tier 1 - General Cytotoxicity and Viability Screening

Rationale: Before investigating specific mechanisms, it is essential to determine if the compound exhibits broad cytotoxic effects. This initial screen provides a baseline understanding of the compound's potency and therapeutic window. Cell-based viability assays are a common and effective starting point for high-throughput screening of novel compounds.[5]

Assay Principle: CellTiter-Glo® Luminescent Cell Viability Assay

This assay quantifies ATP, an indicator of metabolically active cells. The amount of ATP is directly proportional to the number of viable cells in culture. A decrease in ATP levels is indicative of cytotoxicity or cytostatic effects.

Protocol: Cytotoxicity Screening in a Panel of Cancer Cell Lines

• Cell Seeding: Seed a panel of cancer cell lines (e.g., MCF-7, A549, HCT116) in 96-well plates at their empirically determined optimal densities and allow them to adhere overnight.

• Compound Treatment:

  • Prepare a serial dilution of the (E)-4-((3-(pyridin-3-yl)acrylamido)methyl)benzoic acid stock solution in the appropriate cell culture medium.

  • The final DMSO concentration should not exceed 0.5% to avoid solvent-induced toxicity.

  • Treat the cells with a range of concentrations (e.g., 0.1 nM to 100 µM).

  • Include a vehicle control (DMSO only) and a positive control for cell death (e.g., staurosporine).

• Incubation: Incubate the plates for 72 hours under standard cell culture conditions (37°C, 5% CO2).

• Assay Reagent Addition:

  • Equilibrate the CellTiter-Glo® reagent to room temperature.

  • Add the reagent to each well according to the manufacturer's instructions.

• Signal Measurement:

  • Mix the contents on an orbital shaker for 2 minutes to induce cell lysis.

  • Incubate at room temperature for 10 minutes to stabilize the luminescent signal.

  • Measure luminescence using a plate reader.

• Data Analysis:

  • Normalize the data to the vehicle control.

  • Plot the results as percent viability versus log concentration and fit a dose-response curve to determine the GI50 (concentration for 50% growth inhibition).

Workflow for Cytotoxicity Screening

Caption: Workflow for Tier 1 Cytotoxicity Screening.

PART 3: Tier 2 - Target Class Identification

Rationale: If the compound demonstrates significant and selective cytotoxicity, the next logical step is to identify its potential molecular target. A broad screening against panels of representative targets can efficiently narrow down the possibilities. This approach is a cornerstone of modern drug discovery.[6][7]

Approach: Kinase Panel Screening

Given the prevalence of kinases as drug targets, especially in oncology, a kinase panel screen is a prudent starting point.

Assay Principle: ADP-Glo™ Kinase Assay

The ADP-Glo™ Kinase Assay is a universal, luminescence-based method for measuring kinase activity. It quantifies the amount of ADP produced during a kinase reaction. A decrease in ADP production in the presence of the compound indicates inhibition of the kinase.

Protocol: In Vitro Kinase Panel Screen

• Compound Preparation: Provide the compound at a high concentration (e.g., 10 µM) to a specialized CRO or utilize an in-house screening platform.

• Kinase Reaction:

  • The compound is incubated with a panel of purified kinases, their respective substrates, and ATP.

  • The reaction is allowed to proceed for a defined period.

• ADP Detection:

  • The ADP-Glo™ Reagent is added to terminate the kinase reaction and deplete the remaining ATP.

  • The Kinase Detection Reagent is then added to convert the produced ADP into ATP.

• Signal Generation: The newly synthesized ATP is measured using a luciferase/luciferin reaction, which generates a luminescent signal proportional to the ADP produced.

• Data Analysis: The results are typically expressed as the percent inhibition of kinase activity relative to a vehicle control.

Target Class Screening Logic

Caption: Logic for Tier 2 Target Class Screening.

PART 4: Tier 3 - Target Validation and Potency Determination

Rationale: Following a "hit" from a broad panel screen, it is crucial to confirm this interaction and accurately determine the compound's potency against the specific target. This involves generating a dose-response curve to calculate the IC50 value.[8]

Assay Principle: IC50 Determination using ADP-Glo™

This protocol expands on the principle used in the panel screen to generate a full dose-response curve for a specific kinase of interest.

Protocol: Kinase IC50 Determination

• Compound Dilution: Prepare a 10-point, 3-fold serial dilution of (E)-4-((3-(pyridin-3-yl)acrylamido)methyl)benzoic acid, starting from a high concentration (e.g., 100 µM).

• Kinase Reaction Setup:

  • In a 384-well plate, add the purified kinase, its specific substrate, and each concentration of the compound.

  • Initiate the reaction by adding ATP.

  • Include positive (no inhibitor) and negative (no enzyme) controls.

• Incubation: Incubate the reaction at room temperature for 1-2 hours.

• ADP Detection and Signal Measurement: Follow the same steps as described in the Tier 2 protocol (Section 3.3) to measure the luminescent signal.

• Data Analysis:

  • Normalize the data to the positive and negative controls.

  • Plot the percent inhibition versus the log of the compound concentration.

  • Fit the data to a four-parameter logistic equation to determine the IC50 value.

Data Presentation: IC50 Values

Target Kinase	IC50 (nM)
Kinase X	[Insert Value]
Kinase Y	[Insert Value]
Kinase Z	[Insert Value]

Workflow for Target Validation

Caption: Workflow for Tier 3 Target Validation.

PART 5: Concluding Remarks

This guide provides a systematic and robust framework for the initial in vitro characterization of the novel compound (E)-4-((3-(pyridin-3-yl)acrylamido)methyl)benzoic acid. By following this tiered approach, researchers can efficiently move from a compound of unknown activity to one with a defined cytotoxic profile, a putative molecular target, and a quantitative measure of its potency. Each step is designed to build upon the last, ensuring a logical and scientifically sound investigation into the compound's biological properties.

References

• Biophysical Techniques and Assay Design for the Development of Small Molecule Inhibitors. (n.d.).
• In vitro assay for the development of small molecule inhibitors targeting PD-1/PD-L1. (2019). Methods in Enzymology.
• In vitro assay for the development of small molecule inhibitors targeting PD-1/PD-L1. (2025). Journal of Biomedical Science.

• Gao, J., et al. (2017). In Vitro Assay Development and HTS of Small-Molecule Human ABAD/17β-HSD10 Inhibitors as Therapeutics in Alzheimer's Disease. SLAS Discovery. Retrieved from [Link]

• Development of a Rapid In Vitro Screening Assay Using Metabolic Inhibitors to Detect Highly Selective Anticancer Agents. (2021). ACS Omega.

• (E)-4-((3-(pyridin-3-yl)acrylaMido)Methyl)benzoic acid. (n.d.). NextSDS. Retrieved from [Link]

• Establishing assays and small molecule screening facilities for Drug discovery programs. (2011). Journal of Pharmaceutical Sciences and Research. Retrieved from [Link]

• Small Molecules in Biomedical Research at the University of Oxford. (n.d.). Retrieved from [Link]

• Establishing assays and small molecule screening facilities for Drug discovery programs. (2011). Journal of Pharmaceutical Sciences and Research. Retrieved from [Link]

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• 2. medsci.ox.ac.uk [medsci.ox.ac.uk]
• 3. (E)-4-((3-(PYRIDIN-3-YL)ACRYLAMIDO)METHYL)BENZOIC ACID [cymitquimica.com]
• 4. clinivex.com [clinivex.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Biophysical Techniques and Assay Design for the Development of Small Molecule Inhibitors - ProQuest [proquest.com]
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• 8. In Vitro Assay Development and HTS of Small-Molecule Human ABAD/17β-HSD10 Inhibitors as Therapeutics in Alzheimer's Disease - PubMed [pubmed.ncbi.nlm.nih.gov]

The Challenge of Undisclosed Chemical Identity: A Prerequisite for Synthesis and Scale-Up of CAS 219964-34-8

A critical prerequisite for the development of any chemical synthesis and manufacturing protocol is the unambiguous identification of the target molecule. The provided identifier, CAS 219964-34-8, does not correspond to a publicly available chemical name or structure. This absence of a defined molecular entity renders the creation of specific, safe, and scientifically valid application notes and protocols for its scale-up manufacturing and batch synthesis an impossibility.

The Chemical Abstracts Service (CAS) registry is the authoritative source for chemical substance identification. When a CAS number does not resolve to a specific compound in public databases, it suggests that the substance may be part of a proprietary library, a newly registered compound not yet disclosed, or potentially an invalid identifier. Without the fundamental knowledge of the chemical's structure, including its functional groups and stereochemistry, any attempt to devise a synthesis route would be purely speculative and irresponsible.

The principles of scientific integrity and safety are paramount in chemical research and development. A detailed protocol for chemical synthesis must be grounded in established chemical principles and tailored to the specific reactivity, stability, and potential hazards of the target molecule and all intermediates. This includes:

• Retrosynthetic Analysis: Devising a logical and efficient synthesis pathway from commercially available starting materials.

• Reaction Condition Optimization: Selecting appropriate reagents, solvents, temperatures, and catalysts to maximize yield and purity while ensuring safety.

• Process Safety Assessment: Identifying potential hazards such as exothermic reactions, toxic byproducts, or unstable intermediates.

• Scale-Up Considerations: Addressing challenges related to heat and mass transfer, reactor design, and process control as production volume increases.

• Analytical Method Development: Establishing reliable methods for monitoring reaction progress and ensuring the final product meets quality specifications.

Each of these critical aspects is entirely dependent on the known structure of the target compound.

Therefore, to proceed with the user's request for detailed application notes and protocols, it is imperative that the chemical name or structure corresponding to CAS 219964-34-8 be provided.

Once the chemical identity is known, a thorough literature and patent search can be conducted to gather information on existing synthesis methods or approaches for structurally related compounds. This information would then form the basis for developing the comprehensive and authoritative guide requested, complete with detailed protocols, data presentation, and visualizations that adhere to the highest standards of scientific and technical communication.

Catalytic methods for synthesizing (E)-4-((3-(pyridin-3-yl)acrylaMido)Methyl)benzoic acid

An in-depth guide to the catalytic synthesis of (E)-4-((3-(pyridin-3-yl)acrylamido)methyl)benzoic acid, a molecule of interest in pharmaceutical and materials science research. This document provides a comprehensive overview of modern, atom-economical catalytic strategies, moving beyond traditional stoichiometric coupling agents. It is designed for researchers, scientists, and drug development professionals seeking to implement efficient and sustainable synthetic routes.

Introduction: The Significance of (E)-4-((3-(pyridin-3-yl)acrylamido)methyl)benzoic acid

(E)-4-((3-(pyridin-3-yl)acrylamido)methyl)benzoic acid is a bifunctional molecule incorporating a rigidifying acrylamide linker, a coordinating pyridine moiety, and a carboxylic acid group. This unique combination of functional groups makes it a valuable building block in several areas of chemical research. In medicinal chemistry, such structures are often explored as kinase inhibitors or as scaffolds for constructing more complex bioactive molecules. The pyridine nitrogen can act as a hydrogen bond acceptor, while the benzoic acid can engage in salt bridge or ester linkages. The (E)-alkene geometry is crucial for defining the spatial relationship between the pyridine and benzoic acid moieties, which is often critical for biological activity. In materials science, this molecule can serve as a linker in the formation of metal-organic frameworks (MOFs) or coordination polymers, where the pyridine and carboxylate groups can coordinate to metal centers.

This guide will explore two primary catalytic strategies for the synthesis of this target molecule, focusing on methods that offer high atom economy, stereoselectivity, and operational simplicity.

Retrosynthetic Analysis

A logical retrosynthetic analysis of the target molecule reveals two key disconnections corresponding to the two primary catalytic strategies that will be discussed.

Figure 1: Retrosynthetic analysis of the target molecule.

• Strategy 1 involves the formation of the amide bond as the final key step, coupling commercially available 4-(aminomethyl)benzoic acid with (E)-3-(pyridin-3-yl)acrylic acid. This approach hinges on the efficient synthesis of the substituted acrylic acid and a subsequent catalytic amidation.

• Strategy 2 focuses on constructing the (E)-alkene bond via a Horner-Wadsworth-Emmons (HWE) reaction between 3-pyridinecarboxaldehyde and a suitable phosphonate reagent already containing the N-substituted carboxamide moiety.

Synthesis of Key Precursors

(E)-3-(pyridin-3-yl)acrylic acid

This key intermediate can be synthesized via a Knoevenagel condensation, a well-established method for forming carbon-carbon double bonds.[1]

Protocol 1: Knoevenagel Condensation for (E)-3-(pyridin-3-yl)acrylic acid

• Reaction Setup: In a 100 mL round-bottom flask equipped with a reflux condenser and a magnetic stirrer, combine 3-pyridinecarboxaldehyde (10.7 g, 100 mmol) and malonic acid (12.5 g, 120 mmol).

• Solvent and Catalyst: Add pyridine (25 mL) as the solvent and piperidine (1 mL) as a basic catalyst.

• Reaction: Heat the mixture to reflux (approximately 115 °C) with vigorous stirring for 3-4 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) using a mobile phase of ethyl acetate/hexanes (1:1).

• Work-up: After cooling to room temperature, the reaction mixture is carefully poured into a beaker containing ice and concentrated hydrochloric acid (20 mL) is added dropwise with stirring until the pH is approximately 3-4.

• Isolation: The resulting white precipitate is collected by vacuum filtration, washed with cold water (3 x 30 mL), and dried under vacuum to yield (E)-3-(pyridin-3-yl)acrylic acid. The product can be further purified by recrystallization from ethanol/water if necessary.

4-(aminomethyl)benzoic acid

This starting material is commercially available from various suppliers and can be used as received.[2]

Strategy 1: Catalytic Amidation

The direct formation of an amide bond from a carboxylic acid and an amine with the extrusion of water is a highly atom-economical process.[3] Traditional methods often rely on stoichiometric coupling reagents (e.g., carbodiimides), which generate significant waste.[4] Catalytic direct amidation methods are a greener alternative.[5]

Catalytic System Overview: Boron-Based Catalysis

Boric acid and its derivatives have emerged as effective catalysts for direct amidation.[6][7] They are inexpensive, readily available, and environmentally benign. The proposed mechanism involves the activation of the carboxylic acid by the boron catalyst to form a reactive intermediate, which is then susceptible to nucleophilic attack by the amine.[6]

Figure 2: Simplified catalytic cycle for boric acid-catalyzed amidation.

Protocol 2: Boric Acid-Catalyzed Synthesis of the Target Molecule

• Reaction Setup: To a 250 mL round-bottom flask equipped with a Dean-Stark apparatus, a reflux condenser, and a magnetic stirrer, add (E)-3-(pyridin-3-yl)acrylic acid (7.45 g, 50 mmol), 4-(aminomethyl)benzoic acid (7.55 g, 50 mmol), and boric acid (0.31 g, 5 mmol, 10 mol%).

• Solvent: Add toluene (150 mL) to the flask.

• Reaction: Heat the mixture to reflux (approximately 110-120 °C) with vigorous stirring. Water will be collected in the Dean-Stark trap as the reaction proceeds. The reaction should be monitored by TLC or LC-MS for the disappearance of the starting materials (typically 12-24 hours).

• Work-up: After the reaction is complete, cool the mixture to room temperature. The product will precipitate out of the toluene.

• Isolation: Collect the solid product by vacuum filtration. Wash the solid with cold toluene (2 x 20 mL) and then with diethyl ether (2 x 20 mL) to remove any residual starting materials and solvent.

• Purification: The crude product can be purified by recrystallization from a suitable solvent system, such as ethanol/water or DMF/water, to yield the pure (E)-4-((3-(pyridin-3-yl)acrylamido)methyl)benzoic acid.

Catalyst System	Typical Loading (mol%)	Temperature (°C)	Reaction Time (h)	Yield	Reference
Boric Acid	5-10	110-120 (Toluene)	12-24	Good to Excellent	[6]
Diboronic Acid Anhydride	2-5	60-110 (Toluene)	8-16	Good to Excellent	[5]
Fe3O4/DABCO	10	85 (MeCN)	48	Good to Excellent	[8][9]
Ruthenium-based	1-5	80-110	12-24	Good	[4]

Strategy 2: Horner-Wadsworth-Emmons (HWE) Olefination

The Horner-Wadsworth-Emmons (HWE) reaction is a powerful tool for the stereoselective synthesis of alkenes, typically favoring the formation of the (E)-isomer.[10][11] This strategy involves the reaction of a phosphonate-stabilized carbanion with an aldehyde or ketone.

Synthesis of the Phosphonate Reagent

The required phosphonate reagent can be prepared in two steps from 4-(aminomethyl)benzoic acid.

Protocol 3: Synthesis of the Phosphonate Reagent

• Amide Formation: React 4-(aminomethyl)benzoic acid with diethyl phosphonoacetic acid using a standard peptide coupling agent like EDC/HOBt to form the corresponding amide.

• Esterification (if necessary): If the carboxylic acid of 4-(aminomethyl)benzoic acid interferes with the HWE reaction, it can be protected as a methyl or ethyl ester prior to the amide formation step. This ester can then be hydrolyzed after the HWE reaction.

Protocol 4: HWE Synthesis of the Target Molecule

• Reaction Setup: In a flame-dried, three-necked round-bottom flask under an inert atmosphere (e.g., argon or nitrogen), dissolve the phosphonate reagent (from Protocol 3, 1.1 equivalents) in anhydrous tetrahydrofuran (THF).

• Deprotonation: Cool the solution to -78 °C in a dry ice/acetone bath. Add a strong base, such as sodium hydride (NaH, 1.2 equivalents) or lithium bis(trimethylsilyl)amide (LiHMDS, 1.2 equivalents), portion-wise with stirring. Allow the mixture to stir at this temperature for 30 minutes.

• Aldehyde Addition: Add a solution of 3-pyridinecarboxaldehyde (1.0 equivalent) in anhydrous THF dropwise to the reaction mixture.

• Reaction: Allow the reaction to slowly warm to room temperature and stir for 4-6 hours, or until TLC analysis indicates the consumption of the aldehyde.

• Work-up: Quench the reaction by the slow addition of saturated aqueous ammonium chloride solution. Extract the product into ethyl acetate (3 x 50 mL).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel.

• Deprotection (if necessary): If the benzoic acid was protected as an ester, it can be hydrolyzed at this stage using standard conditions (e.g., LiOH in THF/water).

Base	Solvent	Temperature (°C)	Typical (E:Z) Selectivity	Reference
NaH	THF	-78 to RT	>95:5	[12]
K2CO3	Water	RT	High (E)	[13]
DBU	THF	RT	High (E)	[12]

Mechanistic Insights: The Heck Reaction

While not a direct step in the proposed protocols for the final product, the Mizoroki-Heck reaction is a prominent catalytic method for synthesizing the (E)-3-(pyridin-3-yl)acrylic acid precursor from 3-bromopyridine and acrylic acid.[14][15] Understanding its mechanism provides valuable insight into palladium catalysis.

Figure 3: Simplified catalytic cycle of the Mizoroki-Heck reaction.

The generally accepted mechanism involves a Pd(0)/Pd(II) catalytic cycle.[16][17] The key steps are:

• Oxidative Addition: The active Pd(0) catalyst inserts into the aryl-halide bond (e.g., 3-bromopyridine) to form a Pd(II) species.

• Alkene Coordination and Insertion: The alkene (acrylic acid) coordinates to the Pd(II) complex, followed by migratory insertion into the Pd-Aryl bond.

• β-Hydride Elimination: A hydrogen atom from the adjacent carbon is eliminated, forming the C=C double bond of the product and a palladium-hydride species. This step determines the (E)-selectivity.

• Reductive Elimination: In the presence of a base, the palladium-hydride species undergoes reductive elimination to regenerate the Pd(0) catalyst.

Conclusion

The synthesis of (E)-4-((3-(pyridin-3-yl)acrylamido)methyl)benzoic acid can be achieved through modern, efficient, and sustainable catalytic methods. The choice between the catalytic amidation and the Horner-Wadsworth-Emmons strategy will depend on the availability of starting materials, desired scale, and the specific experimental capabilities of the laboratory. Both routes offer significant advantages over traditional, less atom-economical methods and provide reliable access to this valuable chemical entity. The protocols and data presented herein serve as a comprehensive guide for researchers to select and implement the most suitable synthetic strategy for their needs.

References

• MDPI. (2023, February 7). Direct Catalytic Amidations from Carboxylic Acid and Ester Derivatives: A Review. Retrieved from [Link]

• Encyclopedia.pub. (2023, February 22). Direct Amidations of Carboxylic Acids with Amines. Retrieved from [Link]

• Yingxian, L., et al. (2022). Catalytic N-methyl amidation of carboxylic acids under cooperative conditions. RSC Advances, 12, 20550-20554.

• PMC. (n.d.). Catalytic N-methyl amidation of carboxylic acids under cooperative conditions. Retrieved from [Link]

• ACS Publications. (2023, February 15). Heterocyclic Boron Acid Catalyzed Dehydrative Amidation of Aliphatic/Aromatic Carboxylic Acids with Amines. The Journal of Organic Chemistry. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Heck Reaction. Retrieved from [Link]

• ResearchGate. (n.d.). Mechanism of the palladium-catalyzed Heck reaction. Retrieved from [Link]

• PubMed. (2001, April 17). Computational Study of a New Heck Reaction Mechanism Catalyzed by palladium(II/IV) Species. Chemistry. Retrieved from [Link]

• Co-Lab. (n.d.). Mechanistic and kinetic studies of palladium catalytic systems. Retrieved from [Link]

• RSC Publishing. (n.d.). Boosting the activity of Mizoroki-Heck cross-coupling reactions with a supramolecular palladium catalyst favoring remote Zn…pyridine interactions. Faraday Discussions. Retrieved from [Link]

• PMC. (n.d.). Nickel-Catalyzed Synthesis of Acrylamides from Alpha Olefins and Isocyanates. Retrieved from [Link]

• PMC. (n.d.). Rapid Access to Multisubstituted Acrylamides from Cyclic Ketones via Palladium/Norbornene Cooperative Catalysis. Retrieved from [Link]

• Google Patents. (n.d.). US6369249B1 - Process for the preparation of N-substituted acrylamides.

• ACS Publications. (2023, July 29). Photocatalytic Alkylation/Arylative Cyclization of N-Acrylamides of N-Heteroarenes and Arylamines with Dihydroquinazolinones from Unactivated Ketones. The Journal of Organic Chemistry. Retrieved from [Link]

• Catrin. (2023, October 10). Scientists introduce unprecedented and highly creative approach to amide synthesis. Retrieved from [Link]

• MDPI. (2017, September 11). Heck Reaction—State of the Art. Retrieved from [Link]

• PMC. (2016, June 10). Atom-economic catalytic amide synthesis from amines and carboxylic acids activated in situ with acetylenes. Retrieved from [Link]

• PMC. (n.d.). (E)-Selective Weinreb Amide-Type Horner–Wadsworth–Emmons Reaction: Effect of Reaction Conditions, Substrate Scope, Isolation of a Reactive Magnesium Phosphonoenolate, and Applications. Retrieved from [Link]

• Science and Education Publishing. (2015, March 10). Greener Synthesis of an Amide by Direct Reaction of an Acid and Amine under Catalytic Conditions. Retrieved from [Link]

• IUCr Journals. (2024, March 19). Synthesis, characterization and supramolecular analysis for (E)-3-(pyridin-4-yl)acrylic acid. Retrieved from [Link]

• Semantic Scholar. (n.d.). SOLVENT-FREE SYNTHESIS OF AMIDE: A NOVEL TECHNIQUE OF GREEN CHEMISTRY. Retrieved from [Link]

• Baghdad Science Journal. (n.d.). Synthesis and Copolymerization of several N-substituted acrylamides. Retrieved from [Link]

• Malaysian Journal of Analytical Sciences. (2021, December 27). CATALYTIC ACTIVITY STUDY OF SYNTHESISED POLYSTYRENE- SUPPORTED PALLADIUM(II)-HYDRAZONE (CH3) AS CATALYST IN HECK REACTION. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Heck Reactions in the Presence of P(t-Bu)3: Expanded Scope and Milder Reaction Conditions for the Coupling of Aryl Chlorides. Retrieved from [Link]

• ResearchGate. (n.d.). Recent Progress in the Horner-Wadsworth-Emmons Reaction. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Amide synthesis by aminocarbonylation. Retrieved from [Link]

• RSC Publishing. (n.d.). Horner–Wadsworth–Emmons reaction as an excellent tool in the synthesis of fluoro-containing biologically important compounds. Organic & Biomolecular Chemistry. Retrieved from [Link]

• PubMed. (2001, July 25). A versatile catalyst for Heck reactions of aryl chlorides and aryl bromides under mild conditions. Retrieved from [Link]

• The Chemical Educator. (2005, July 6). Expeditious Horner-Wadsworth–Emmons Synthesis of Methyl Cinnamate Esters under Aqueous Conditions. Retrieved from [Link]

• Studylib. (n.d.). Horner-Wadsworth-Emmons Synthesis: Lab Guide. Retrieved from [Link]

• Organic Syntheses Procedure. (n.d.). The - p-toluyl-o-benzoic acid. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis, characterization and supramolecular analysis for (E)-3-(pyridin-4-yl)acrylic acid. Retrieved from [Link]

• Google Patents. (n.d.). CN101928277B - Preparation method, related intermediates and application of 4-methyl-3-[[4-(3-pyridyl)-2-pyrimidinyl]amino]benzoic acid.
• Google Patents. (n.d.). WO2021074138A1 - Synthesis of 6-methyl-n1-(4-(pyridin-3-yl)pyrimidin-2-yl)benzene-1,3-diamine.

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• 3. Direct Catalytic Amidations from Carboxylic Acid and Ester Derivatives: A Review | MDPI [mdpi.com]
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• 12. (E)-Selective Weinreb Amide-Type Horner–Wadsworth–Emmons Reaction: Effect of Reaction Conditions, Substrate Scope, Isolation of a Reactive Magnesium Phosphonoenolate, and Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Expeditious Horner-Wadsworth–Emmons Synthesis of Methyl Cinnamate Esters under Aqueous Conditions [chemeducator.org]
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• 17. Mechanistic and kinetic studies of palladium catalytic systems | CoLab [colab.ws]

Technical Notes & Optimization

Optimizing reaction temperature and time for CAS 219964-34-8 synthesis

Guide for Researchers, Scientists, and Drug Development Professionals

Core Synthesis Pathway

The most direct and established route to synthesizing N-substituted phthalimides such as CAS 219964-34-8 is the condensation of phthalic anhydride with a primary amine. In this case, the key reactants are Phthalic Anhydride and the crucial intermediate, 3-(aminomethyl)piperidine-2,6-dione .

The reaction proceeds via the formation of a phthalamic acid intermediate, which then undergoes dehydrative cyclization to form the final imide product. The efficiency of this second step is highly dependent on temperature and the effective removal of water.

Frequently Asked Questions (FAQs) and Optimization

This section addresses common questions and challenges encountered during the synthesis, providing explanations grounded in chemical principles to guide your optimization efforts.

General Questions

Q1: What is the recommended synthetic approach for CAS 219964-34-8?

The most reliable method is the direct condensation of 3-(aminomethyl)piperidine-2,6-dione with phthalic anhydride. This reaction is typically performed at elevated temperatures in a high-boiling point solvent, such as glacial acetic acid or dimethylformamide (DMF).[1][2] Glacial acetic acid is often preferred as it acts as both a solvent and a catalyst for the dehydration step.[1] An alternative is to use an azeotropic solvent like toluene with a Dean-Stark apparatus to physically remove the water byproduct, thereby driving the reaction equilibrium towards the product.

Reaction Temperature Optimization

Q2: What is a good starting temperature for this reaction, and how should I approach optimization?

A sensible starting point is refluxing in glacial acetic acid, which boils at approximately 118 °C.[2] For other high-boiling solvents like DMF, a starting temperature of 120-140 °C is recommended.

Optimization should be systematic. It is advisable to run small-scale parallel reactions at different temperatures (e.g., 100 °C, 120 °C, 140 °C) and monitor the progress over time using Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). The optimal temperature will be the one that provides the fastest conversion to the desired product with the minimal formation of impurities.[3][4]

Q3: What are the consequences of setting the reaction temperature too high or too low?

• Too Low: An insufficient temperature will lead to a very slow or incomplete reaction. The primary issue is the failure of the phthalamic acid intermediate to cyclize efficiently. You will observe a stalled reaction with the starting amine and the intermediate being the predominant species in the reaction mixture.

• Too High: Excessive heat can lead to thermal degradation of the starting materials or the final product. A significant risk is the potential for side reactions, such as the hydrolytic opening of the glutarimide ring, especially if trace amounts of water are present.[5][6] This can lead to a complex mixture of impurities and a lower isolated yield of the target compound.

Reaction Time Optimization

Q4: How long should the reaction be run, and what is the best way to monitor its progress?

Reaction times can vary significantly based on the chosen temperature and solvent, typically ranging from 4 to 24 hours.[1][5][7] The most effective way to determine the optimal time is by active monitoring.

Monitoring Protocol:

• Prepare a TLC plate with a suitable mobile phase (e.g., a mixture of ethyl acetate and hexane).

• Spot the plate with your starting amine, phthalic anhydride, and a co-spot.

• Every 1-2 hours, take a small aliquot from the reaction mixture and spot it on the TLC plate.

• Develop and visualize the plate. The reaction is complete when the spot corresponding to the starting amine has completely disappeared. LC-MS can provide more quantitative and definitive tracking of product formation and reactant consumption.

Q5: What are the risks of an excessively short or long reaction time?

• Too Short: Stopping the reaction prematurely will result in incomplete conversion and a low yield. The primary contaminant in your crude product will be the unreacted starting amine and the phthalamic acid intermediate.

• Too Long: Prolonging the reaction time unnecessarily, especially at high temperatures, increases the risk of thermal degradation and the formation of byproducts, complicating purification and reducing the overall yield.[8]

Troubleshooting Guide

This guide provides a structured approach to diagnosing and solving common issues during the synthesis.

dot

Caption: Troubleshooting workflow for low yield.

Q6: My reaction is not proceeding to completion. What should I do?

• Cause: The most likely cause is insufficient temperature or reaction time.

• Solution:

  • Verify Temperature: Ensure your heating apparatus is calibrated and the reaction is reaching the target temperature.

  • Increase Temperature: Gradually increase the temperature by 10-20 °C and continue to monitor by TLC.

  • Extend Time: If the reaction is proceeding but is slow, extend the reaction time, monitoring every few hours until the limiting reagent is consumed.

  • Check Reagent Quality: Ensure the phthalic anhydride has not been hydrolyzed to phthalic acid by exposure to moisture. Use freshly opened or properly stored reagents.

Q7: I'm observing multiple unexpected spots on my TLC plate. What are these impurities?

• Cause 1: Glutarimide Ring Opening. The 2,6-dioxopiperidine ring can be susceptible to hydrolysis under harsh acidic or basic conditions, especially at high temperatures.[5][6][9] This would result in a more polar, carboxylic acid-containing impurity.

• Solution 1: Avoid excessively high temperatures (>160 °C) or prolonged reaction times. Ensure the work-up procedure is not strongly basic or acidic for extended periods. A neutral or mildly acidic work-up is preferable.

• Cause 2: Thermal Decomposition. One or both of the starting materials or the product may be degrading.

• Solution 2: Lower the reaction temperature and accept a longer reaction time. The goal is to find a balance between reaction rate and stability.[10]

Q8: My isolated yield is poor despite my TLC showing full conversion. What went wrong?

• Cause: This often points to issues during the work-up and purification steps. The product might be partially soluble in the aqueous phase during extraction, or it may have been lost during crystallization or chromatography.

• Solution:

  • Work-up: After cooling, the reaction mixture is typically poured into ice water to precipitate the crude product.[1] Ensure you use a sufficient volume of water and allow adequate time for precipitation.

  • Extraction: If the product does not precipitate cleanly, you may need to perform a liquid-liquid extraction. Use a suitable organic solvent like ethyl acetate or dichloromethane. Back-extract the aqueous layer to recover any dissolved product.

  • Purification: Recrystallization is often an effective purification method.[1] Screen various solvents (e.g., ethanol, isopropanol, ethyl acetate) to find one that provides good recovery. If using column chromatography, be mindful of potential product degradation on acidic silica gel over long periods.

Experimental Protocols & Data

Protocol: Synthesis of CAS 219964-34-8

This protocol is a representative procedure and should be adapted based on your specific laboratory conditions and scale.

• Setup: To a 100 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 3-(aminomethyl)piperidine-2,6-dione (1.0 eq), phthalic anhydride (1.05 eq), and glacial acetic acid (20-30 mL).

• Reaction: Heat the mixture to reflux (approx. 118-120 °C) with vigorous stirring.

• Monitoring: Monitor the reaction progress every 2 hours using TLC (Mobile Phase: 7:3 Ethyl Acetate:Hexane). The reaction is complete upon the disappearance of the starting amine. A typical reaction time is 5-8 hours.

• Work-up: Allow the reaction mixture to cool to room temperature, then slowly pour it into 200 mL of ice-cold water while stirring. A solid precipitate should form.

• Isolation: Stir the slurry for 30-60 minutes in the ice bath to maximize precipitation. Collect the solid product by vacuum filtration and wash the filter cake thoroughly with cold water, followed by a small amount of cold ethanol.

• Purification: Dry the crude solid under vacuum. The product can be further purified by recrystallization from a suitable solvent like ethanol or isopropanol to yield 2-((2,6-dioxopiperidin-3-yl)methyl)isoindoline-1,3-dione as a white or off-white solid.

Table 1: Influence of Reaction Conditions on Synthesis

Parameter	Condition	Expected Outcome	Rationale & Troubleshooting Notes
Temperature	80-100 °C	Slow to incomplete reaction.	Phthalamic acid intermediate may not cyclize efficiently. Increase temperature if reaction stalls.
110-130 °C (Optimal Range)	Good reaction rate, minimal side products.	Provides sufficient energy for dehydration without causing significant degradation.
> 140 °C	Faster reaction, but increased risk of impurities.	Monitor closely for byproduct formation. Potential for glutarimide ring opening or thermal decomposition.[5][6]
Time	1-4 hours	Likely incomplete conversion.	Check TLC for remaining starting amine before stopping the reaction.
5-12 hours (Typical)	Complete conversion is expected.	Optimal time depends on temperature. Monitor to avoid unnecessary heating.
> 24 hours	Increased risk of byproduct formation.	If the reaction is not complete by 24h, there may be an issue with temperature or reagent quality rather than time.
Solvent	Glacial Acetic Acid	Good solvent and catalyst.	Standard choice. Product precipitates upon pouring into water.[1][2]
Toluene (with Dean-Stark)	Effective water removal.	Good for driving equilibrium. May require higher temperatures (reflux at 111 °C).
DMF	High boiling point, good solvating power.	Useful for less soluble starting materials. Work-up requires careful removal of high-boiling solvent.

Mechanistic Visualization

dot

Caption: Main reaction pathway and potential side reaction.

References

• Colcescu, A., et al. (2021). Mild and efficient synthesis of N-substituted phthalimides. This reference discusses general conditions for phthalimide synthesis and potential challenges.

• de Oliveira, C.R.A., et al. (2020). Optimization of the Reaction Conditions for the Synthesis of Dihydrobenzofuran Neolignans. Journal of the Brazilian Chemical Society. Available at: [Link][7][11]

• Li, Q., et al. (2011). Reactive impurities in excipients: profiling, identification and mitigation of drug-excipient incompatibility. Pharmaceutical Development and Technology. Available at: [Link]

• Reddy, G. M., et al. (2021). Ring Opening/Site Selective Cleavage in N-Acyl Glutarimide to Synthesize Primary Amides. ResearchGate. Available at: [Link][5]

• Reddy, G. M., et al. (2021). Ring Opening/Site Selective Cleavage in N-Acyl Glutarimide to Synthesize Primary Amides. Organic Letters. Available at: [Link][6]

• Kianfar, A. H. (2021). Investigation of the Effect of Crystallization Temperature and Time in Synthesis of SAPO-34 Catalyst for the Production of Light Olefins. ResearchGate. Available at: [Link][3]

• Pop, A., et al. (2023). N-Substituted (Hexahydro)-1H-isoindole-1,3(2H)-dione Derivatives: New Insights into Synthesis and Characterization. MDPI. Available at: [Link][1]

• Pour, M., et al. (2020). Effect of Glutarimide Ring on the Structures of Fully Perpendicular Twisted Amides and N–C Bond Cross-Coupling. The Journal of Organic Chemistry. Available at: [Link]

• Rostami, E., et al. (2021). Design, synthesis, and bio-evaluation of new isoindoline-1,3-dione derivatives as possible inhibitors of acetylcholinesterase. DARU Journal of Pharmaceutical Sciences. Available at: [Link][2]

• S. M. A. H. Siddiki, et al. (2013). Optimization of reaction parameters in hydrothermal synthesis: a strategy towards the formation of CuS hexagonal plates. Chemistry Central Journal. Available at: [Link][4]

• Laouini, S. E., et al. (2024). Characterization optimization of synthesis Chitosanclay/benzoin/Fe3O4 composite for adsorption of Thionine dye by design expert study. Scientific Reports. Available at: [Link][10]

• Wang, S., et al. (2014). Solid-Phase Synthesis of Tailed Cyclic RGD Peptides Using Glutamic Acid: Unexpected Glutarimide Formation. International Journal of Peptides. Available at: [Link][9]

Sources

• 1. mdpi.com [mdpi.com]
• 2. Design, synthesis, and bio-evaluation of new isoindoline-1,3-dione derivatives as possible inhibitors of acetylcholinesterase - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Optimization of reaction parameters in hydrothermal synthesis: a strategy towards the formation of CuS hexagonal plates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]
• 7. scielo.br [scielo.br]
• 8. Synthesis of Functionalized Dihydrobenzofurans By Direct Aryl C–O Bond Formation Under Mild Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Solid-Phase Synthesis of Tailed Cyclic RGD Peptides Using Glutamic Acid: Unexpected Glutarimide Formation - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Characterization optimization of synthesis Chitosanclay/benzoin/Fe3O4 composite for adsorption of Thionine dye by design expert study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]

Technical Support Center: Storage and Stability of (E)-4-((3-(pyridin-3-yl)acrylamido)methyl)benzoic acid

Welcome to the Technical Support Center for (E)-4-((3-(pyridin-3-yl)acrylamido)methyl)benzoic acid (CAS: 219964-34-8). This compound is a critical synthetic intermediate and chemical probe, most notably utilized in the synthesis of the histone deacetylase (HDAC) inhibitor Chidamide (Tucidinostat)[1].

Because of its specific structural motifs—an α,β-unsaturated carbonyl (acrylamide), a trans (E)-configured double bond, and a benzoic acid moiety—this compound requires precise handling. This guide provides field-proven troubleshooting insights, self-validating protocols, and the mechanistic causality behind our recommended storage conditions to ensure the highest fidelity in your experimental workflows.

Quick Reference: Storage & Physicochemical Data

To maintain structural integrity and prevent premature degradation, adhere strictly to the baseline storage parameters outlined below.

Parameter	Specification	Causality / Rationale
Long-Term Storage (Solid)	-20°C, desiccated, protected from light	Minimizes thermal degradation and prevents ambient photoisomerization[2].
Short-Term Storage (Solid)	4°C, desiccated, protected from light	Suitable for frequent use (up to 1 year); desiccation prevents moisture-induced hydrolysis[2].
Stock Solution (DMSO)	-80°C in amber vials (up to 6 months)	Deep freezing arrests nucleophilic attack from trace solvent impurities; amber glass prevents E/Z shifting.
Aqueous Solubility	Poor at pH < 6.0; Moderate at pH 7.4+	The benzoic acid moiety (pKa ~4.2) must be deprotonated for optimal aqueous solvation.

Troubleshooting Guides & FAQs

Q1: My compound precipitated immediately when added to the biological assay buffer. Why?

The Causality: This is a classic case of pH-dependent insolubility combined with solvent shock. The compound contains a benzoic acid moiety. In acidic or unbuffered aqueous solutions (pH < 6.0), the carboxylic acid remains protonated, rendering the molecule highly lipophilic and insoluble. The Solution: Ensure your final assay buffer is properly buffered at a physiological pH (7.4–8.0) prior to the addition of the compound. Furthermore, keep the final DMSO concentration below 1-2% and add the stock solution dropwise while vortexing to prevent localized solvent shock.

Q2: I am seeing a loss of inhibitory activity and inconsistent assay results over time. What happened?

The Causality: You are likely observing E/Z photoisomerization. The compound features an (E)-configured double bond within its acrylamide group. Prolonged exposure to ambient laboratory lighting or UV light provides the activation energy required for π to π* transitions, causing the double bond to isomerize into the metastable (Z)-isomer[3]. This alters the spatial geometry of the pyridine ring, drastically reducing its binding affinity and reactivity. The Solution: Always store the solid powder and solutions in amber vials. Perform all dilutions and assay preparations under low-light conditions.

Q3: The compound degrades rapidly in my in vitro assay buffer. Is it unstable in water?

The Causality: The degradation is not caused by water, but by nucleophiles in your buffer. The acrylamide moiety is a potent Michael acceptor. If your assay buffer contains nucleophilic thiols such as Dithiothreitol (DTT), glutathione (GSH), or β-mercaptoethanol, they will rapidly undergo a hetero-Michael addition with the α,β-unsaturated carbon of the acrylamide[4]. This covalent modification permanently destroys the active pharmacophore. The Solution: Formulate assays using non-nucleophilic reducing agents (e.g., TCEP) or eliminate reducing agents entirely if the experimental design permits.

Visualizing Degradation Pathways

Mechanistic pathways of degradation for the acrylamide intermediate under environmental stress.

Experimental Protocols

Protocol A: Preparation of High-Fidelity DMSO Stock Solutions

To ensure absolute reliability in your assays, stock solutions must be prepared in a manner that excludes moisture, oxygen, and light.

Step-by-Step Methodology:

• Equilibration: Remove the lyophilized powder from -20°C storage and allow it to equilibrate to room temperature in a desiccator for 30 minutes. Causality: Opening cold vials introduces atmospheric condensation, leading to hydrolysis.

• Weighing: Weigh the desired amount under low-light conditions to prevent photoisomerization[3].

• Dissolution: Dissolve the powder in anhydrous, sterile-filtered DMSO (≥99.9% purity) to achieve a standard 10 mM or 50 mM stock. Vortex gently until the solution is completely clear.

• Purging: Gently purge the headspace of the vial with Argon or Nitrogen gas. Causality: Displacing oxygen prevents the oxidative degradation of the pyridine ring.

• Aliquoting: Divide the stock into single-use amber glass vials (e.g., 10 µL to 50 µL aliquots). Causality: Repeated freeze-thaw cycles introduce micro-amounts of water, accelerating degradation.

• Storage: Flash-freeze the aliquots in liquid nitrogen and transfer them to a -80°C freezer[2].

Step-by-step workflow for the preparation and preservation of high-fidelity DMSO stock solutions.

Protocol B: HPLC-UV Stability Verification Assay (Self-Validating System)

Before initiating critical biological assays, validate the integrity of your stock solution to ensure no Z-isomerization or Michael adducts have formed.

Step-by-Step Methodology:

• Column Setup: Utilize a C18 Reverse-Phase analytical column (e.g., 250 x 4.6 mm, 5 µm particle size).

• Mobile Phase: Prepare a gradient system of Solvent A (Water + 0.1% TFA) and Solvent B (Acetonitrile + 0.1% TFA).

• Detection Parameters: Set the UV detector to monitor absorbance at 254 nm and 280 nm.

• Sample Injection: Inject 10 µL of a freshly diluted 50 µM sample (diluted in the mobile phase, not pure DMSO, to prevent peak distortion).

• Data Interpretation:

  • The intact (E)-isomer will elute as the sharp, major peak.

  • The appearance of a closely eluting secondary peak (often with a slightly different UV profile) indicates that (Z)-isomerization has occurred[3].

  • Earlier eluting, highly polar peaks suggest that the compound has degraded or formed covalent adducts with buffer impurities[4]. If these are present, discard the aliquot.

References

• LookChem. "Cas 743420-02-2, Chidamide - LookChem". Available at:[Link]

• National Center for Biotechnology Information (PMC). "Covalent Modifiers: A Chemical Perspective on the Reactivity of α,β-Unsaturated Carbonyls with Thiols via Hetero-Michael Addition Reactions". Available at:[Link]

• The Royal Society of Chemistry (RSC). "Formation of the E-isomer as an impurity in the optimized flow synthesis of a Z-α-thio-β-chloroacrylamide". Available at:[Link]

Sources

• 1. lookchem.com [lookchem.com]
• 2. 219964-34-8 4-[[[1-Oxo-3-(3-pyridinyl)-2-propen-1-yl]amino]methyl]benzoic acid AKSci 6916FE [aksci.com]
• 3. Formation of the E -isomer as an impurity in the optimized flow synthesis of a Z -α-thio-β-chloroacrylamide; E / Z photoisomerization in batch and flo ... - Reaction Chemistry & Engineering (RSC Publishing) DOI:10.1039/D5RE00137D [pubs.rsc.org]
• 4. Covalent Modifiers: A Chemical Perspective on the Reactivity of α,β-Unsaturated Carbonyls with Thiols via Hetero-Michael Addition Reactions - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Spectroscopic differences between Chidamide and (E)-4-((3-(pyridin-3-yl)acrylaMido)Methyl)benzoic acid

Executive Summary

Chidamide (Tucidinostat) is a potent, subtype-selective benzamide-class histone deacetylase (HDAC) inhibitor approved for the treatment of relapsed or refractory peripheral T-cell lymphoma[1]. The synthesis of this active pharmaceutical ingredient (API) relies heavily on the penultimate intermediate, (E)-4-((3-(pyridin-3-yl)acrylamido)methyl)benzoic acid (commonly referred to as Precursor A-3)[1].

As an application scientist overseeing process chemistry and quality control, differentiating the API from this precursor is a non-negotiable step. Unreacted A-3 lacks the critical zinc-binding domain required for HDAC inhibition[2], rendering it pharmacologically inactive. This guide provides an objective, in-depth spectroscopic comparison between Chidamide and Precursor A-3, detailing the causality behind analytical choices and providing self-validating experimental protocols.

Structural & Mechanistic Context

The fundamental structural difference between the two compounds lies in the C-terminus of the molecule. Precursor A-3 terminates in a carboxylic acid group. To form Chidamide, this carboxylic acid is activated (typically using a coupling agent like HBTU or CDI) and reacted with a fluorinated o-phenylenediamine (such as 4-fluoro-1,2-phenylenediamine) to form an N-(2-amino-fluorophenyl) benzamide moiety[1].

This transformation is not merely a structural extension; it generates the pharmacophore. The newly formed primary amine and secondary amide act as a bidentate chelator for the Zn²⁺ ion in the catalytic pocket of class I HDACs[2].

Synthetic relationship between Precursor A-3 and Chidamide API.

Comparative Spectroscopic Data

To ensure complete conversion and absence of the A-3 impurity, a multi-modal spectroscopic approach is required. The table below summarizes the diagnostic markers across four primary analytical techniques.

Analytical Technique	Precursor A-3	Chidamide (API)	Diagnostic Significance
¹H NMR (DMSO-d₆)	Broad singlet at ~12.8 ppm (COOH).	Absence of COOH peak. New signals at ~9.6 ppm (amide NH), ~5.1 ppm (NH₂), and ~6.5–7.2 ppm (fluorinated aromatic ring)[3].	Confirms the conversion of the carboxylic acid to the o-phenylenediamine amide.
¹³C NMR (DMSO-d₆)	Carbonyls at ~167 ppm (acid) and ~165 ppm (amide).	Two amide carbonyls at ~165 ppm. Aromatic carbons split into doublets (e.g., C-F at ~156 ppm, J ≈ 235 Hz).	C-F splitting is definitive proof of the fluorinated ring incorporation.
¹⁹F NMR (DMSO-d₆)	No signal.	Strong singlet at ~ -120 ppm.	The most rapid orthogonal check for API presence vs. unreacted precursor.
FT-IR (KBr pellet)	Broad O-H stretch (3300–2500 cm⁻¹).	Sharp N-H stretches at ~3400, 3300 cm⁻¹ (primary amine) and ~3250 cm⁻¹ (secondary amide).	Validates the loss of the hydroxyl group and formation of the amine/amide pharmacophore.
LC-ESI-MS	[M+H]⁺ at m/z 283.1	[M+H]⁺ at m/z 391.1	Confirms the exact mass shift (+108 Da) corresponding to the coupling reaction.

Experimental Protocols: A Self-Validating Workflow

A robust analytical workflow must be self-validating. Relying solely on LC-MS can lead to false positives if isobaric impurities are present. By combining mass spectrometry with multinuclear NMR (specifically ¹⁹F) and FT-IR, the protocol inherently cross-verifies both the molecular weight and the highly specific 3D electronic environment of the molecule.

Self-validating analytical workflow for spectroscopic differentiation.

Step-by-Step Methodologies

Protocol 1: Multinuclear NMR Spectroscopy (¹H, ¹³C, ¹⁹F)

• Sample Preparation: Weigh exactly 10 mg of the analyte (A-3 or Chidamide) and dissolve completely in 0.6 mL of anhydrous DMSO-d₆. Expert Note: Ensure the DMSO-d₆ has <0.01% water content. Excess water will cause rapid proton exchange, broadening or completely masking the critical NH₂ and COOH signals.

• ¹H Acquisition: Acquire spectra at 400 MHz (or higher) using 16 scans, a 30° pulse angle, and a 2-second relaxation delay. Look for the disappearance of the >12.5 ppm COOH signal to confirm the consumption of A-3.

• ¹³C Acquisition: Acquire with proton decoupling (minimum 1024 scans). Focus on the 150–160 ppm region to identify the characteristic carbon-fluorine J-coupling doublets unique to Chidamide.

• ¹⁹F Acquisition: Utilize a fluorine-specific probe or a broadly tunable probe. Acquire with proton decoupling to observe the distinct singlet resonance (~ -120 ppm) confirming the fluorinated API.

Protocol 2: FT-IR Spectroscopy

• Matrix Preparation: Mix 1–2 mg of the dried sample with 100 mg of IR-grade, desiccated KBr.

• Grinding: Grind thoroughly in an agate mortar for 1 minute to minimize particle size and prevent light scattering (the "Christiansen effect").

• Pelleting: Press the mixture into a translucent pellet using a hydraulic press at 10 tons of pressure for 2 minutes.

• Acquisition: Scan from 4000 to 400 cm⁻¹ with a resolution of 4 cm⁻¹ for 32 scans. The disappearance of the broad 3300–2500 cm⁻¹ band is the primary indicator of A-3 consumption.

Protocol 3: LC-ESI-MS

• Dilution: Dissolve 1 mg of sample in 1 mL of HPLC-grade Methanol. Dilute 1:100 in the mobile phase (0.1% Formic acid in Water:Acetonitrile).

• Injection: Inject 5 µL into an LC-ESI-MS system operating in positive ion mode.

• Analysis: Monitor for the [M+H]⁺ pseudo-molecular ions. A-3 will present at m/z 283.1, whereas Chidamide will present at m/z 391.1[1].

Expert Insights: Causality in Analytical Choices

Why prioritize ¹⁹F NMR and FT-IR over simple HPLC retention times?

In drug development, process chemistry is prone to generating structurally similar impurities (e.g., des-fluoro analogs or unreacted intermediates). Precursor A-3 and Chidamide share a massive portion of their molecular framework (the pyridine-acrylamide-benzyl core). While chromatography can separate them, it does not prove molecular identity.

By utilizing ¹⁹F NMR, we exploit a nucleus with 100% natural abundance and high gyromagnetic ratio. Because Precursor A-3 contains zero fluorine, ¹⁹F NMR provides a binary, zero-background confirmation of the coupling reaction's success. Furthermore, FT-IR directly probes the vibrational modes of the functional groups responsible for the drug's biological activity (the zinc-chelating amine/amide). This ensures that the analytical release criteria are directly tied to the mechanistic efficacy of the final therapeutic agent.

Sources

• 1. thieme-connect.com [thieme-connect.com]
• 2. selleckchem.com [selleckchem.com]
• 3. newdrugapprovals.org [newdrugapprovals.org]

A Senior Application Scientist's Guide to Evaluating Commercial Suppliers of High-Purity (E)-4-((3-(pyridin-3-yl)acrylamido)methyl)benzoic acid

Introduction: The Imperative of Purity in Preclinical Research

(E)-4-((3-(pyridin-3-yl)acrylamido)methyl)benzoic acid is a key organic molecule utilized in various research and development settings, particularly as a building block or intermediate in the synthesis of pharmacologically active compounds, including kinase inhibitors. In the landscape of drug discovery and development, the quality and purity of starting materials are not merely a matter of compliance but a fundamental prerequisite for success.[1] The presence of even trace impurities can drastically alter experimental outcomes, leading to inconsistent biological data, misleading structure-activity relationships (SAR), and potential safety liabilities.[2][3] An active pharmaceutical ingredient (API) requires exceptional purity to deliver consistent and predictable therapeutic effects.[1]

This guide provides a comprehensive, scientifically-grounded framework for researchers, scientists, and drug development professionals to rigorously evaluate and compare commercial suppliers of high-purity (E)-4-((3-(pyridin-3-yl)acrylamido)methyl)benzoic acid. Our approach moves beyond a simple comparison of Certificates of Analysis (CoA) and establishes a multi-tiered analytical workflow. This self-validating system ensures that the material selected for your critical studies is of the highest possible quality, thereby safeguarding the integrity and reproducibility of your research.[4]

The Evaluation Workflow: A Multi-Pronged Analytical Strategy

A robust supplier qualification program relies on an orthogonal approach, using multiple analytical techniques to build a complete purity profile. Each technique provides a unique piece of the puzzle, and together they create a high-confidence assessment of the material's identity, purity, and potential contaminants. The logical flow of this process is designed to be efficient, starting with basic verification and progressing to highly sensitive impurity-specific assays.

Caption: Overall workflow for the analytical evaluation of commercial suppliers.

Part 1: Identity Confirmation – Is the Material What It Claims to Be?

Before any purity assessment, it is paramount to confirm the chemical identity of the supplied material. A mix-up or a significant structural deviation renders all other tests moot. We employ two fundamental techniques for this purpose.

¹H NMR Spectroscopy for Structural Verification

Expertise & Experience: Nuclear Magnetic Resonance (NMR) spectroscopy is an unparalleled tool for elucidating molecular structure. For a molecule like (E)-4-((3-(pyridin-3-yl)acrylamido)methyl)benzoic acid, the ¹H NMR spectrum provides a unique fingerprint. The chemical shifts, splitting patterns (multiplicity), and integration values of the proton signals must match the expected structure. Key diagnostic signals to scrutinize include the vinyl protons of the acrylamide group, which should exhibit a large coupling constant (~15 Hz) characteristic of an (E)-alkene, and the distinct aromatic protons of both the pyridine and benzoic acid rings.

• Sample Preparation: Accurately weigh approximately 5-10 mg of the sample and dissolve it in ~0.7 mL of a deuterated solvent (e.g., DMSO-d₆). DMSO-d₆ is often preferred for its ability to dissolve a wide range of organic molecules and to resolve amide and carboxylic acid protons.

• Data Acquisition:

  • Spectrometer: 400 MHz or higher field NMR spectrometer.

  • Parameters: Acquire a standard one-dimensional ¹H spectrum. Ensure a sufficient number of scans (e.g., 16 or 32) to achieve a good signal-to-noise ratio.

• Data Analysis:

  • Process the spectrum (Fourier transform, phase correction, and baseline correction).

  • Reference the spectrum to the residual solvent peak (DMSO at ~2.50 ppm).

  • Integrate all peaks and assign them to the corresponding protons in the molecule's structure.

  • Confirm the (E)-configuration by measuring the coupling constant of the vinyl protons.

Liquid Chromatography-Mass Spectrometry (LC-MS) for Molecular Weight Confirmation

Expertise & Experience: LC-MS confirms the molecular weight of the main component. This technique provides an extra layer of confidence in the material's identity. For this compound (C₁₆H₁₄N₂O₃, Molecular Weight: 282.30 g/mol ), we expect to see the protonated molecular ion [M+H]⁺ at m/z 283.1 in the positive ion mode.

• Sample Preparation: Prepare a dilute solution of the sample (~0.1 mg/mL) in a suitable solvent mixture, such as 50:50 acetonitrile:water with 0.1% formic acid.

• Instrumentation: Use a standard HPLC system coupled to a single quadrupole or more advanced mass spectrometer (e.g., TOF or Orbitrap for high-resolution mass spectrometry).

• Chromatography (Fast Gradient):

  • Column: A C18 reversed-phase column (e.g., 50 mm x 2.1 mm, 3.5 µm).

  • Mobile Phase A: Water with 0.1% Formic Acid.

  • Mobile Phase B: Acetonitrile with 0.1% Formic Acid.

  • Gradient: A rapid gradient from 5% to 95% B over a few minutes is sufficient.

  • Flow Rate: 0.4 mL/min.

• Mass Spectrometry:

  • Ionization Mode: Electrospray Ionization, Positive (ESI+).

  • Scan Range: m/z 100-500.

• Data Analysis: Extract the mass spectrum from the main chromatographic peak and verify the presence of the expected [M+H]⁺ ion.

Part 2: Quantitative Purity Assessment – A Deeper Dive

With identity confirmed, the focus shifts to quantifying the main component and profiling impurities. Relying solely on a single method can be misleading, as some impurities may not be detected under certain conditions (e.g., lacking a UV chromophore for HPLC-UV).

High-Performance Liquid Chromatography (HPLC) for Organic Impurity Profiling

Trustworthiness: HPLC with UV detection is the industry-standard method for assessing the purity of small molecule APIs.[5] It separates the main compound from related substances, and the purity is typically reported as a percentage of the total peak area (% Area). A well-developed method should be able to separate potential impurities such as starting materials, synthetic by-products, or degradation products. Given the structure, which contains conjugated systems, UV detection is highly suitable.

• Sample Preparation: Accurately prepare a sample solution at a concentration of approximately 0.5 mg/mL in a suitable diluent (e.g., 50:50 acetonitrile:water).

• Instrumentation: A validated HPLC system with a UV or Diode Array Detector (DAD).

• Chromatographic Conditions:

  • Column: A high-resolution C18 reversed-phase column (e.g., 150 mm x 4.6 mm, 3.5 µm). Phenyl-hexyl columns can also offer alternative selectivity for aromatic compounds.

  • Mobile Phase A: 10 mM Ammonium Formate buffer, pH 3.0.

  • Mobile Phase B: Acetonitrile.

  • Gradient: A long, shallow gradient is crucial for resolving closely eluting impurities. For example: 0-5 min (5% B), 5-35 min (5% to 90% B), 35-40 min (90% B).

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.

  • Detection Wavelength: Monitor at a wavelength where the main compound has significant absorbance (e.g., 265 nm or 310 nm), determined by a UV scan.

• Data Analysis: Integrate all peaks with an area greater than 0.05%. Calculate the purity by the formula: Purity = (Area_MainPeak / Total_Area_All_Peaks) * 100.

Quantitative NMR (qNMR) for an Absolute Purity Value

Trustworthiness: qNMR is a powerful primary ratio method that determines purity without needing a specific reference standard of the analyte itself.[6][7] It provides an "absolute" purity value by comparing the integral of a specific proton signal from the analyte to the integral of a known signal from a certified, high-purity internal standard of known concentration. This technique is orthogonal to HPLC and can quantify impurities that are invisible to UV detection.[4]

• Sample Preparation (Critical Step):

  • Accurately weigh ~15-20 mg of the sample into a vial.

  • Accurately weigh ~10-15 mg of a certified internal standard (e.g., maleic acid, dimethyl sulfone) into the same vial. The standard must have proton signals that do not overlap with the analyte signals.

  • Dissolve the mixture in a known volume of a suitable deuterated solvent (e.g., DMSO-d₆).

• Data Acquisition:

  • Spectrometer: 400 MHz or higher.

  • Parameters: Crucially, use quantitative parameters. This includes a long relaxation delay (D1) of at least 5 times the longest T1 of any proton being quantified (typically D1 ≥ 30 seconds) and a 90° pulse angle.

• Data Analysis:

  • Carefully integrate a well-resolved, non-exchangeable proton signal from the analyte and a signal from the internal standard.

  • Calculate the purity (w/w %) using the established formula that relates the integrals, number of protons, molecular weights, and masses of the analyte and standard.

Part 3: Screening for Process-Related Impurities

Beyond organic-related substances, impurities from the manufacturing process, such as residual solvents and elemental catalysts, must be controlled to ensure safety.

Residual Solvent Analysis by Headspace-GC (HS-GC)

Authoritative Grounding: Organic solvents are frequently used in synthesis, purification, and crystallization steps.[8] Their removal is critical, and acceptable limits are defined by pharmacopeial standards such as USP General Chapter <467>.[9][10] This method classifies solvents based on their toxicity and sets concentration limits.[11] HS-GC is the standard technique for this analysis due to its ability to handle volatile and semi-volatile compounds.[12]

• Sample Preparation: Accurately weigh ~100 mg of the sample into a 20 mL headspace vial. Add a specific volume of a suitable solvent (e.g., 5 mL of DMSO or DMF, depending on sample solubility).

• Instrumentation: A Gas Chromatograph with a Flame Ionization Detector (FID) and a headspace autosampler.

• HS-GC Conditions:

  • Vial Equilibration Temperature: ~80 °C.

  • Vial Equilibration Time: ~30 min.

  • GC Column: A G43 phase or equivalent (e.g., 6% cyanopropylphenyl - 94% dimethylpolysiloxane).

  • Temperature Program: A program designed to separate common Class 1, 2, and 3 solvents.

• Data Analysis: Identify and quantify any detected solvents by comparing their retention times and peak areas to those of a certified reference standard mixture.

Elemental Impurity Analysis by ICP-MS

Authoritative Grounding: Elemental impurities can be introduced from catalysts (e.g., Pd, Pt, Ru), manufacturing equipment (e.g., Ni, Cr, Cu), or raw materials.[13][14] The ICH Q3D guideline provides a framework for controlling these impurities based on a risk assessment and their Permitted Daily Exposure (PDE).[15][16] Inductively Coupled Plasma-Mass Spectrometry (ICP-MS) is the preferred technique due to its exceptional sensitivity and ability to measure a wide range of elements simultaneously.

• Sample Preparation (Digestion):

  • Accurately weigh a sample amount (e.g., 0.1 g) into a microwave digestion vessel.

  • Add high-purity nitric acid and potentially other acids (e.g., hydrochloric acid, hydrogen peroxide) to completely digest the organic matrix.

  • Perform microwave digestion using a validated temperature program.

  • Dilute the resulting clear solution to a final volume with deionized water.

• Instrumentation: A validated ICP-MS system.

• Data Acquisition: Analyze the sample solution using a validated method that includes calibration standards for all elements of interest (Class 1, 2A, and relevant 2B elements).

• Data Analysis: Quantify the concentration of each element in the original sample (in ppm or µg/g) and compare it against the control thresholds established from the ICH Q3D guideline.

Summary and Data Comparison

After completing the analytical workflow for each supplier, the data should be consolidated into a clear, comparative table. This allows for an objective, data-driven decision.

Parameter	Supplier A	Supplier B	Supplier C	Acceptance Criteria
CoA Purity (%)	[Record Value]	[Record Value]	[Record Value]	> 98.0%
Identity Confirmed (¹H NMR)	[Pass/Fail]	[Pass/Fail]	[Pass/Fail]	Pass
Identity Confirmed (LC-MS)	[Pass/Fail]	[Pass/Fail]	[Pass/Fail]	Pass
Purity by HPLC (% Area)	[Record Value]	[Record Value]	[Record Value]	> 99.0%
Largest Single Impurity (HPLC, %)	[Record Value]	[Record Value]	[Record Value]	< 0.20%
Total Impurities (HPLC, %)	[Record Value]	[Record Value]	[Record Value]	< 0.50%
Purity by qNMR (w/w %)	[Record Value]	[Record Value]	[Record Value]	> 98.5%
Residual Solvents (Total ppm)	[Record Value]	[Record Value]	[Record Value]	As per USP <467>
Key Elemental Impurities (e.g., Pd, ppm)	[Record Value]	[Record Value]	[Record Value]	As per ICH Q3D

Conclusion

The selection of a commercial supplier for a critical research chemical like (E)-4-((3-(pyridin-3-yl)acrylamido)methyl)benzoic acid should not be based on cost or CoA data alone. A rigorous, in-house analytical evaluation is essential for mitigating risk and ensuring the quality and consistency of your research. By implementing the multi-faceted workflow described in this guide—combining structural confirmation, orthogonal purity assessments, and trace impurity analysis—research organizations can confidently qualify suppliers and build a foundation of high-quality data for their drug discovery and development programs.

References

• Title: Guideline for Elemental Impurities Q3D(R2) Source: International Council for Harmonisation (ICH) URL: [Link]

• Title: Safeguarding Drugs: Controlling Elemental Impurities (ICH Q3D) Source: QbD Group URL: [Link]

• Title: ICH Q3D Elemental Impurities – What are the Requirements? Source: West Pharmaceutical Services URL: [Link]

• Title: ICH Q3D Elemental Impurities Source: International Council for Harmonisation (ICH) URL: [Link]

• Title: ICH Q3D Guideline For Elemental Impurities Testing & Risk Assessment Source: Intertek URL: [Link]

• Title: Why High-Purity Chemicals Matter in Drug Discovery Source: Apollo Scientific URL: [Link]

• Title: USP 467 Residual Solvents Guide for Pharma Manufacturers Source: ResolveMass Laboratories Inc. URL: [Link]

• Title: Residual Solvents Analysis in Pharmaceuticals by HS-GC-FID with Newly Added Compounds –USP <467> Procedure A Source: Shimadzu URL: [Link]

• Title: USP <467> Residual solvent determination in pharmaceutical products. Source: SCISPEC URL: [Link]

• Title: The Importance of High-Purity Chemicals in Pharmaceutical Testing Source: Techmate URL: [Link]

• Title: Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay Source: Journal of Medicinal Chemistry (ACS Publications) URL: [Link]

• Title: Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay: Miniperspective Source: National Center for Biotechnology Information (PMC) URL: [Link]

• Title: Modernized Impurity Analysis of the Kinase Inhibitor Imatinib by High-Resolution LC With MS-Compatible Mobile Phases Source: Waters URL: [Link]

• Title: Impurity Identification in Small-Molecule APIs Source: Pharma's Almanac URL: [Link]

• Title: Small Molecule Development Analytical Methods for Faster Time to Market Source: Hovione URL: [Link]

Sources

• 1. apolloscientific.co.uk [apolloscientific.co.uk]
• 2. Pure Chemicals in Pharmaceuticals-Why Important to the Pharmaceutical Industry [elchemy.com]
• 3. techmate.co.uk [techmate.co.uk]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pharmasalmanac.com [pharmasalmanac.com]
• 6. Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay: Miniperspective - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. HS-GC-FID: Analysis of Residual Solvents According to USP 467 | PerkinElmer [perkinelmer.com]
• 9. resolvemass.ca [resolvemass.ca]
• 10. documents.thermofisher.com [documents.thermofisher.com]
• 11. scispec.co.th [scispec.co.th]
• 12. shimadzu.com [shimadzu.com]
• 13. database.ich.org [database.ich.org]
• 14. qbdgroup.com [qbdgroup.com]
• 15. ICH Q3D Elemental Impurities – What are the Requirements? - West [westpharma.com]
• 16. ICH Q3D Guideline For Elemental Impurities Testing & Risk Assessment [intertek.com]

X-ray crystallography validation of (E)-4-((3-(pyridin-3-yl)acrylaMido)Methyl)benzoic acid structure

An In-Depth Comparative Guide: X-Ray Crystallography Validation of (E)-4-((3-(pyridin-3-yl)acrylamido)methyl)benzoic acid

As a Senior Application Scientist in structural biology and drug development, I frequently encounter the cascading consequences of upstream stereochemical errors. The compound (E)-4-((3-(pyridin-3-yl)acrylamido)methyl)benzoic acid (CAS: 219964-34-8) is the critical structural precursor to Chidamide (Tucidinostat), a subtype-selective Histone Deacetylase (HDAC) inhibitor approved for the treatment of peripheral T-cell lymphoma and advanced breast cancer[1].

The pharmacophore of HDAC inhibitors demands extreme precision: it consists of a surface recognition cap, a linker, and a zinc-binding group (ZBG)[2]. The rigid (E)-acrylamido linker in this precursor acts as a precise molecular spacer designed to navigate the narrow, 11 Å deep hydrophobic channel of class I HDACs[3][4]. If this intermediate isomerizes to the (Z)-form, the resulting Active Pharmaceutical Ingredient (API) will sterically clash with the HDAC active site rim, failing to chelate the catalytic Zn²⁺ ion. Furthermore, historical discrepancies in patent literature regarding Chidamide's regioselectivity make the absolute structural validation of this upstream precursor non-negotiable[5].

This guide objectively compares Single-Crystal X-Ray Diffraction (SC-XRD) against alternative analytical methods for validating this precursor, providing actionable, self-validating experimental protocols.

Objective Comparison of Structural Validation Modalities

While routine drug development relies heavily on solution-state techniques, the rigid spatial requirements of the HDAC inhibitor pharmacophore necessitate definitive 3D coordinate mapping. Below is a quantitative and qualitative comparison of the primary analytical alternatives.

Parameter	Single-Crystal X-Ray Diffraction (SC-XRD)	1D/2D NMR Spectroscopy	Liquid Chromatography-Mass Spectrometry (LC-MS/MS)
Primary Output	Absolute 3D spatial coordinates and molecular packing	Solution-state atom connectivity and proton environments	Molecular weight and fragmentation patterns
Stereochemical Resolution	Unambiguous (Direct measurement of E/Z dihedral angles)	Inferential (Calculated via 3JHH​ coupling constants)	Incapable (Cannot distinguish (E)/(Z) stereoisomers)
Sample State	Solid (Requires high-quality single crystal)	Solution (Requires deuterated solvent)	Solution (Ionized in gas phase)
Throughput	Low (Days for crystallization and refinement)	High (Minutes to hours)	Very High (Minutes)
Destructive?	No	No	Yes
Strategic Utility	Definitive structural proof, patent claims, and absolute configuration[5]	Routine batch-to-batch monitoring and kinetic studies	Impurity profiling, trace analysis, and reaction monitoring

Experimental Validation Workflows

To ensure scientific integrity, the following methodologies are designed as self-validating systems. Every step includes a causality statement explaining the physical chemistry behind the choice, followed by an internal validation metric.

Protocol A: Single-Crystal Growth via Solvent Evaporation

Causality: The target molecule contains both a polar hydrogen-bond donor/acceptor network (acrylamido, benzoic acid) and hydrophobic aromatic rings. A binary solvent system leverages differential solubility to slowly drive the solution into the metastable zone, promoting the nucleation of a single crystal rather than amorphous precipitation.

• Solvent Selection: Dissolve 50 mg of high-purity (>99.5%) (E)-4-((3-(pyridin-3-yl)acrylamido)methyl)benzoic acid in 5 mL of a methanol/ethyl acetate mixture (1:1 v/v). Methanol solvates the polar moieties, while ethyl acetate acts as a volatile anti-solvent.

• Filtration: Pass the solution through a 0.22 μm PTFE syringe filter into a clean, scratch-free borosilicate glass vial. Causality: Particulate impurities act as heterogeneous nucleation sites, which cause rapid, uncontrolled growth of microcrystalline powders.

• Controlled Evaporation: Puncture the vial cap with a fine needle (2-3 holes) to restrict the evaporation rate. Store undisturbed in a vibration-free, temperature-controlled environment at 296 K for 5–7 days.

• System Validation: Inspect the harvest under a polarized light microscope. A successful, diffraction-quality single crystal (approx. 0.30 × 0.04 × 0.03 mm) will exhibit uniform optical extinction when rotated between crossed polarizers, confirming a continuous crystal lattice without twinning[5].

Protocol B: SC-XRD Data Collection and Refinement

Causality: For light-atom organic molecules (C, H, N, O), standard Molybdenum (Mo Kα) radiation often yields weak high-angle diffraction. Copper radiation is selected to maximize the signal-to-noise ratio and accurately resolve the critical C=C double bond geometry.

• Mounting: Mount the validated crystal on a MiTeGen loop using perfluoropolyether oil to prevent dehydration and oxidation, then transfer to the goniometer under a nitrogen stream.

• Data Collection: Irradiate the crystal with Cu Kα radiation ( λ = 1.54178 Å) at 296 K[5]. Collect reflections over a theta range of 2.1° to 68.1° to ensure high data redundancy.

• Integration: Use integration software (e.g., APEX3) to process the frames and apply multi-scan absorption corrections.

• Structure Solution: Solve the phase problem using direct methods (SHELXT) and refine the structure using full-matrix least-squares on F2 (SHELXL).

• System Validation: The protocol is considered successful and self-validated if the final discrepancy index ( R1​ ) is < 0.05, the weighted R-factor ( wR2​ ) is < 0.10, and the Goodness-of-Fit (S) approaches 1.0.

Protocol C: Orthogonal Cross-Validation via 1 H-NMR

Causality: While SC-XRD proves the solid-state conformation, NMR is required to prove that the (E)-configuration is thermodynamically stable in solution and does not undergo photo-isomerization.

• Preparation: Dissolve 5 mg of the crystalline sample in 0.5 mL of DMSO- d6​ .

• Acquisition: Acquire a 1D 1 H-NMR spectrum at 400 MHz (minimum).

• System Validation: Locate the vinylic protons of the acrylamido group. Calculate the 3JHH​ coupling constant. A coupling constant of J≈15−16 Hz definitively confirms the trans (E) configuration in solution. If J≈10 Hz is observed, the batch has isomerized to the (Z)-form and must be discarded.

Structural Validation Pathway

The logical relationship between synthesis, orthogonal testing, and downstream API manufacturing is visualized below.

Structural validation workflow for (E)-4-((3-(pyridin-3-yl)acrylamido)methyl)benzoic acid.

Summary

For the development of HDAC inhibitors like Chidamide, relying solely on LC-MS or rudimentary NMR for intermediate validation introduces unacceptable stereochemical risk. Implementing a rigorous SC-XRD workflow for (E)-4-((3-(pyridin-3-yl)acrylamido)methyl)benzoic acid ensures that the precise geometry required for zinc-chelation in the HDAC active site is preserved, safeguarding the efficacy of the final oncological API.

References

• The Histone Deacetylase Family: Structural Features and Application of Combined Computational Methods National Institutes of Health (PMC) URL:[Link]

• Next-generation of selective histone deacetylase inhibitors RSC Advances (Royal Society of Chemistry) URL:[Link]

• Exploring Alternative Zinc-Binding Groups in Histone Deacetylase (HDAC) Inhibitors ChemRxiv URL:[Link]

Sources

• 1. Thieme E-Journals - Pharmaceutical Fronts / Abstract [thieme-connect.com]
• 2. Next-generation of selective histone deacetylase inhibitors - RSC Advances (RSC Publishing) DOI:10.1039/C9RA02985K [pubs.rsc.org]
• 3. The Histone Deacetylase Family: Structural Features and Application of Combined Computational Methods - PMC [pmc.ncbi.nlm.nih.gov]
• 4. chemrxiv.org [chemrxiv.org]
• 5. researchgate.net [researchgate.net]